2-(5-Methylfuran-2-yl)aniline

• CAS: 400750-84-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2-(5-Methylfuran-2-yl)aniline: Methodologies, Mechanistic Insights, and Practical Applications

Abstract

This technical guide provides a comprehensive overview of the synthetic strategies for preparing 2-(5-methylfuran-2-yl)aniline, a valuable heterocyclic building block in medicinal chemistry and materials science. The furan-aniline scaffold is a recurring motif in a variety of biologically active compounds, where the furan ring often serves as a bioisostere for a phenyl group, potentially enhancing metabolic stability and receptor interactions.[1][2] This document, intended for researchers, scientists, and drug development professionals, delves into the prevalent palladium-catalyzed cross-coupling methodologies, with a primary focus on the Suzuki-Miyaura reaction as the most efficient and versatile route. We will explore the mechanistic underpinnings of this transformation, provide a detailed, field-proven experimental protocol, and discuss the analytical characterization of the target compound. The causality behind experimental choices, from catalyst and ligand selection to reaction conditions, is elucidated to provide a self-validating and robust synthetic framework.

Introduction: The Significance of the Furan-Aniline Scaffold

Heterocyclic compounds are foundational to medicinal chemistry, with furan-containing molecules playing a crucial role in the development of numerous therapeutics.[2] The 2-(5-methylfuran-2-yl)aniline moiety combines the structural features of an aromatic amine with a substituted furan ring, creating a scaffold with significant potential for chemical elaboration. Aniline and its derivatives are versatile starting materials in the synthesis of a wide array of pharmaceuticals and functional materials.[3] The incorporation of the 5-methylfuran group introduces specific steric and electronic properties that can modulate the pharmacological profile of a parent molecule.

The synthesis of biaryl compounds, particularly those linking an aromatic amine to a heterocyclic ring, has been revolutionized by modern cross-coupling reactions.[4] These methods offer significant advantages over classical approaches, which often suffer from harsh reaction conditions and limited substrate scope. This guide will focus on providing the practical and theoretical knowledge required to successfully synthesize 2-(5-methylfuran-2-yl)aniline using state-of-the-art techniques.

Core Synthetic Strategy: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The formation of the central carbon-carbon bond between the aniline and furan rings is most effectively achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[4][5] This reaction is a cornerstone of modern organic synthesis due to its broad functional group tolerance, high yields, and generally mild reaction conditions.[5][6] The reaction typically involves the coupling of an organoboron compound (boronic acid or boronic ester) with an organohalide.

For the synthesis of 2-(5-methylfuran-2-yl)aniline, two primary disconnection approaches are viable:

• Route A: Coupling of 2-bromo-5-methylfuran with (2-aminophenyl)boronic acid .

• Route B: Coupling of 2-bromoaniline with (5-methylfuran-2-yl)boronic acid .

Both routes are chemically sound; the choice often depends on the commercial availability and stability of the starting materials. (2-Aminophenyl)boronic acid is known to be prone to self-condensation, which can complicate its storage and handling. Therefore, Route B, utilizing the more stable 2-bromoaniline, is often preferred for its reliability and reproducibility.

The Catalytic Cycle: A Mechanistic Overview

Understanding the mechanism of the Suzuki-Miyaura coupling is crucial for troubleshooting and optimizing the reaction. The generally accepted catalytic cycle involves a Pd(0)/Pd(II) interchange.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide (e.g., 2-bromoaniline), forming a Pd(II) intermediate. This is often the rate-limiting step.

• Transmetalation: The organoboron species (e.g., (5-methylfuran-2-yl)boronic acid) is activated by a base to form a more nucleophilic boronate complex. This complex then transfers the furan group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic moieties on the palladium center couple and are eliminated from the metal, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.

The efficiency of this cycle is highly dependent on the choice of ligand, base, and solvent. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) are known to accelerate the reductive elimination step and stabilize the Pd(0) catalyst, leading to higher yields and turnover numbers.[7]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol

This section provides a robust, step-by-step protocol for the synthesis of 2-(5-methylfuran-2-yl)aniline via the Suzuki-Miyaura cross-coupling of 2-bromoaniline with (5-methylfuran-2-yl)boronic acid.

Materials and Equipment

Reagent/Material	Formula	M.W.	CAS No.
2-Bromoaniline	C₆H₆BrN	172.02	615-36-1
(5-Methylfuran-2-yl)boronic acid	C₅H₇BO₃	125.92	333454-06-3
Pd(dppf)Cl₂·CH₂Cl₂	C₃₄H₂₈Cl₂FeP₂·CH₂Cl₂	816.64	95464-05-4
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	584-08-7
1,4-Dioxane (Anhydrous)	C₄H₈O₂	88.11	123-91-1
Deionized Water	H₂O	18.02	7732-18-5
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6
Brine (Saturated NaCl solution)	NaCl(aq)	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	7487-88-9

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Inert atmosphere setup (Nitrogen or Argon)

• Standard laboratory glassware (separatory funnel, beakers, etc.)

• Rotary evaporator

• Silica gel for column chromatography

Reaction Workflow

Caption: Step-by-step workflow for the synthesis and purification process.

Step-by-Step Procedure

• Setup: To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromoaniline (1.0 eq, e.g., 1.72 g, 10 mmol), (5-methylfuran-2-yl)boronic acid (1.2 eq, 1.51 g, 12 mmol), and potassium carbonate (2.0 eq, 2.76 g, 20 mmol).

• Catalyst Addition: Add the palladium catalyst, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl₂·CH₂Cl₂), (0.02 eq, 163 mg, 0.2 mmol).

• Solvent Addition: Add anhydrous 1,4-dioxane (40 mL) and deionized water (10 mL). The use of an aqueous solvent system is common in Suzuki couplings and helps to dissolve the inorganic base.[6]

• Inerting: Seal the flask and purge the system with an inert gas (Nitrogen or Argon) for 15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the mixture to 95 °C with vigorous stirring. Maintain the inert atmosphere throughout the reaction.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute with 50 mL of deionized water and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing & Drying: Combine the organic layers and wash with brine (1 x 50 mL) to remove residual water and inorganic salts. Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 2-(5-methylfuran-2-yl)aniline.

Characterization and Physicochemical Data

The identity and purity of the synthesized 2-(5-methylfuran-2-yl)aniline must be confirmed through standard analytical techniques.

Property	Value	Source
Molecular Formula	C₁₁H₁₁NO	[8]
Molecular Weight	173.21 g/mol	[8]
Exact Mass	173.084 g/mol	[8]
Appearance	Expected to be a yellow or brown oil/solid	-
CAS Number	400750-84-7	[8]
Topological Polar Surface Area	39.2 Ų	[8]
XLogP3	2.4	[8]

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): Expect signals corresponding to the aromatic protons on the aniline ring (in the range of δ 6.7-7.3 ppm), the furan ring protons (δ 6.0-6.5 ppm), the amino group protons (a broad singlet, δ ~3.8 ppm), and the methyl group protons (a singlet, δ ~2.3 ppm).

• ¹³C NMR (CDCl₃, 100 MHz): Expect signals for the 11 unique carbon atoms, including the methyl carbon (~14 ppm), aromatic and furan carbons (105-155 ppm).

• Mass Spectrometry (EI-MS): The molecular ion peak [M]⁺ should be observed at m/z = 173. The fragmentation pattern may show characteristic losses, such as the formation of the [C₅H₅O]⁺ ion from the methylfuran moiety.[9]

Conclusion and Outlook

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as a highly efficient and reliable method for the synthesis of 2-(5-methylfuran-2-yl)aniline.[4][5][10] This guide provides a detailed, mechanistically-grounded protocol that can be readily implemented in a standard organic synthesis laboratory. The presented workflow is robust and amenable to scale-up, offering a clear pathway to this valuable chemical intermediate.

The synthesized 2-(5-methylfuran-2-yl)aniline serves as a versatile platform for further chemical modification. The aniline nitrogen can be readily functionalized through acylation, alkylation, or used in further cross-coupling reactions, such as the Buchwald-Hartwig amination, to construct more complex molecules.[11][12] This accessibility makes it a key building block for generating libraries of novel compounds for screening in drug discovery programs, targeting a wide range of diseases.[13][14]

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• Cho, Y. J., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry.
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A Technical Guide to the Spectroscopic Characterization of 2-(5-Methylfuran-2-yl)aniline

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for 2-(5-Methylfuran-2-yl)aniline. Designed for researchers, scientists, and professionals in drug development, this document synthesizes predictive data with established spectroscopic principles to offer a robust framework for the characterization of this and similar furan-aniline compounds. In the absence of publicly available experimental spectra for the title compound, this guide leverages empirical data from structurally analogous molecules to provide well-grounded predictions for its ¹H NMR, ¹³C NMR, Infrared (IR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopic profiles.

Molecular Structure and Spectroscopic Implications

2-(5-Methylfuran-2-yl)aniline is a bi-aromatic compound featuring a 2-substituted aniline ring linked to a 5-substituted methylfuran ring. This unique arrangement of electron-donating (amine) and electron-rich heterocyclic systems dictates its chemical and spectroscopic properties. The ortho-substitution on the aniline ring is expected to induce steric and electronic effects that will be reflected in its spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR spectra of 2-(5-Methylfuran-2-yl)aniline are detailed below, based on the known spectral data of 2-methylfuran and substituted anilines.[1][2][3][4][5][6][7][8]

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to show distinct signals for the methyl, amine, and aromatic protons. The ortho-substitution on the aniline ring will likely result in complex splitting patterns for the aromatic protons.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
Furan -CH₃	~2.3	s	-
Aniline -NH₂	~4.0-5.0 (broad)	s	-
Furan H-4	~6.1	d	~3.2
Furan H-3	~6.5	d	~3.2
Aniline H-3, H-4, H-5, H-6	~6.7-7.5	m	-

Causality Behind Predictions:

• Furan Protons: The chemical shifts for the furan ring protons (H-3 and H-4) are predicted based on experimental data for 2-methylfuran, with slight downfield shifts due to the electron-withdrawing effect of the attached aniline ring.[4][6]

• Aniline Protons: The protons on the aniline ring are expected to resonate in the aromatic region, with their precise shifts and multiplicities influenced by the ortho-furan substituent and the electron-donating amine group.

• Methyl Protons: The methyl group on the furan ring is predicted to appear as a singlet around 2.3 ppm, a characteristic shift for methyl groups on furan rings.[4]

• Amine Protons: The amine protons are expected to be a broad singlet, the chemical shift of which can be highly dependent on the solvent and concentration.

Caption: Predicted ¹H NMR chemical shift assignments for 2-(5-Methylfuran-2-yl)aniline.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to show 11 distinct signals corresponding to the 11 carbon atoms in the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
Furan -CH₃	~14
Furan C-4	~106
Furan C-3	~110
Aniline C-3, C-4, C-5, C-6	~115-130
Aniline C-1	~145
Aniline C-2	~130
Furan C-2	~150
Furan C-5	~155

Causality Behind Predictions:

• The chemical shifts are predicted based on the additive effects of the substituents on the furan and aniline rings, with reference to the known spectra of 2-methylfuran and aniline.[2][3][5][7][8] The carbons directly attached to the nitrogen and oxygen atoms (C1 on aniline, C2 and C5 on furan) are expected to be the most downfield shifted.

Infrared (IR) Spectroscopy

The IR spectrum will provide valuable information about the functional groups present in the molecule.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch (asymmetric & symmetric)	3300-3500	Medium
C-H Stretch (aromatic)	3000-3100	Medium
C-H Stretch (aliphatic, -CH₃)	2850-3000	Medium
C=C Stretch (aromatic)	1500-1620	Strong
N-H Bend	1580-1650	Medium
C-N Stretch	1250-1350	Medium
C-O-C Stretch (furan)	1000-1300	Strong

Causality Behind Predictions:

• N-H Vibrations: The presence of a primary amine is expected to give rise to two N-H stretching bands.[9][10] The N-H bending vibration will also be present.

• C-H Vibrations: Both aromatic and aliphatic C-H stretching vibrations are expected.

• Ring Vibrations: The C=C stretching vibrations of the aniline and furan rings will be prominent. The C-O-C stretching of the furan ring is also a characteristic absorption.[11]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) is expected to show a clear molecular ion peak and a characteristic fragmentation pattern.

• Predicted Molecular Ion (M⁺): m/z = 173.08

• Predicted Fragmentation: The primary fragmentation is likely to involve the cleavage of the C-C bond between the two rings, leading to characteristic fragment ions.

Caption: Predicted major fragmentation pathway for 2-(5-Methylfuran-2-yl)aniline in EI-MS.

Causality Behind Predictions:

• The predicted fragmentation is based on the known mass spectra of similar N-furfurylanilines, where cleavage of the bond connecting the furan and aniline moieties is a dominant process.[12]

UV-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum is expected to show absorptions corresponding to the π → π* electronic transitions of the conjugated aromatic system.

• Predicted λmax: Two main absorption bands are predicted, one around 240-260 nm and another at a longer wavelength, likely around 280-300 nm.

Causality Behind Predictions:

• The aniline and furan rings are both chromophores. Their conjugation in this molecule is expected to result in bathochromic (red) shifts compared to the individual parent compounds.[13][14][15][16]

Standard Experimental Protocols

For the acquisition of high-quality spectroscopic data for 2-(5-Methylfuran-2-yl)aniline, the following standard protocols are recommended.

NMR Spectroscopy

Caption: Standard workflow for NMR data acquisition and analysis.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.5 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum at 298 K using a standard pulse sequence. A sufficient number of scans (e.g., 16 or 32) should be accumulated to achieve a good signal-to-noise ratio.[17]

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) will be required to obtain a good signal-to-noise ratio.[17]

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase and baseline correction, and referencing to the residual solvent peak or an internal standard like TMS.

IR Spectroscopy

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer, preferably with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum over a range of 4000 to 400 cm⁻¹. Co-add at least 16 scans to improve the signal-to-noise ratio.[17]

Mass Spectrometry

• Instrumentation: A mass spectrometer with an electron ionization (EI) source is suitable.

• Sample Introduction: Introduce the sample via a direct insertion probe or through a gas chromatograph (GC-MS) for purified samples.

• Data Acquisition: Use a standard EI energy of 70 eV. Scan a mass-to-charge (m/z) range of approximately 40 to 300 amu.

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., ethanol or acetonitrile).

• Data Acquisition: Record the absorption spectrum over a wavelength range of approximately 200 to 400 nm. Obtain a baseline spectrum of the solvent for background correction.

Conclusion

This technical guide provides a detailed, predictive overview of the key spectroscopic features of 2-(5-Methylfuran-2-yl)aniline. By synthesizing information from structurally related compounds, we have established a robust framework for the interpretation of its ¹H NMR, ¹³C NMR, IR, MS, and UV-Vis spectra. These predictions offer a valuable reference for researchers in the synthesis, characterization, and application of this and related novel chemical entities.

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An In-Depth Technical Guide to the Reactivity and Stability of 2-(5-Methylfuran-2-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(5-Methylfuran-2-yl)aniline is a heterocyclic aromatic compound that incorporates both a substituted furan ring and an aniline moiety. This unique structural combination imparts a complex reactivity profile and specific stability considerations that are of significant interest in medicinal chemistry and materials science. The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is an important pharmacophore found in numerous natural products and synthetic drugs. The aniline functional group is a cornerstone of a vast array of pharmaceuticals and industrial chemicals. The juxtaposition of these two reactive moieties in a single molecule presents both opportunities for diverse chemical transformations and challenges in terms of its stability under various conditions.

This technical guide provides a comprehensive overview of the reactivity and stability of 2-(5-Methylfuran-2-yl)aniline. It is intended to serve as a valuable resource for researchers and professionals working with this compound, offering insights into its chemical behavior, guidance on its handling and analysis, and a framework for predicting its degradation pathways.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-(5-Methylfuran-2-yl)aniline is fundamental to its effective use and study. The table below summarizes key computed and experimental properties.

Property	Value	Source
Molecular Formula	C₁₁H₁₁NO	Angene Chemical[1]
Molecular Weight	173.21 g/mol	PubChem[2]
Appearance	Not specified, likely a solid at room temperature	Inferred
XLogP3	2.4	PubChem[2]
Hydrogen Bond Donor Count	1	PubChem[2]
Hydrogen Bond Acceptor Count	2	PubChem[2]
Rotatable Bond Count	1	PubChem[2]
Topological Polar Surface Area	39.2 Ų	PubChem[2]
CAS Number	400750-84-7	Angene Chemical[1]

Reactivity Profile

The reactivity of 2-(5-Methylfuran-2-yl)aniline is governed by the interplay of the electron-rich furan ring and the nucleophilic amino group on the aniline ring. Both moieties can participate in a variety of chemical transformations.

Electrophilic Aromatic Substitution

The furan ring is a π-rich heterocycle and is highly susceptible to electrophilic aromatic substitution. The substitution pattern is dictated by the directing effects of the oxygen atom and the aniline substituent. The oxygen atom strongly activates the furan ring towards electrophiles, preferentially at the C5 position (if unsubstituted) and the C2 position. In the case of 2-(5-Methylfuran-2-yl)aniline, the C5 position is already substituted with a methyl group, leaving the remaining positions on the furan ring as potential sites for electrophilic attack.

The aniline ring is also activated towards electrophilic substitution by the amino group, which is an ortho-, para-directing group. Therefore, electrophilic attack can also occur at the positions ortho and para to the amino group on the phenyl ring. The overall regioselectivity of electrophilic substitution reactions will depend on the nature of the electrophile and the reaction conditions.

Oxidation

The aniline moiety is readily oxidized, and the course of the oxidation is highly dependent on the oxidant and the reaction conditions.[3] Mild oxidizing agents can lead to the formation of colored products through the coupling of aniline radicals. Stronger oxidizing agents can convert the amino group to a nitroso or nitro group. The presence of the electron-rich furan ring may also influence the oxidation of the aniline moiety.

Reactions involving the Furan Ring

The furan ring can undergo a variety of other reactions, including:

• Diels-Alder Reactions: The furan ring can act as a diene in Diels-Alder reactions with suitable dienophiles.[4]

• Ring-Opening Reactions: Under strongly acidic conditions, the furan ring is susceptible to hydrolysis and ring-opening, leading to the formation of 1,4-dicarbonyl compounds.[5][6] The presence of water and the type of acid catalyst can influence the extent of ring-opening.[5]

Reactions of the Amino Group

The amino group of the aniline moiety can undergo a range of reactions typical of primary aromatic amines, including:

• Acylation: Reaction with acylating agents (e.g., acid chlorides, anhydrides) to form amides.

• Alkylation: Reaction with alkylating agents to form secondary and tertiary amines.

• Diazotization: Reaction with nitrous acid to form a diazonium salt, which is a versatile intermediate for the synthesis of a wide range of other functional groups.

The following diagram illustrates the key reactive sites of 2-(5-Methylfuran-2-yl)aniline.

Caption: A diagram illustrating the key reactive sites of 2-(5-Methylfuran-2-yl)aniline.

Stability Profile

The stability of 2-(5-Methylfuran-2-yl)aniline is a critical consideration for its storage, handling, and application, particularly in the context of drug development where stability is a key determinant of shelf-life and safety. Forced degradation studies are essential for elucidating the degradation pathways and identifying potential degradation products.

Forced Degradation Studies

Forced degradation, or stress testing, involves subjecting the compound to conditions more severe than those it would typically encounter during storage and use.[7][8][9] This helps to rapidly identify potential degradation pathways and degradation products. The International Council for Harmonisation (ICH) guidelines recommend a target degradation of 5-20% to ensure that the analytical methods are challenged without completely destroying the sample.[10]

The following table outlines a typical forced degradation protocol for a compound like 2-(5-Methylfuran-2-yl)aniline.

Stress Condition	Typical Protocol	Potential Degradation Pathways
Acidic Hydrolysis	0.1 M HCl at 60°C for 24 hours	Furan ring opening to form a 1,4-dicarbonyl compound.
Basic Hydrolysis	0.1 M NaOH at 60°C for 24 hours	Generally more stable than under acidic conditions, but degradation of the furan ring is still possible.
Oxidative Degradation	3% H₂O₂ at room temperature for 24 hours	Oxidation of the aniline amino group to nitroso or nitro derivatives; potential oxidation of the furan ring.
Thermal Degradation	80°C in a dry oven for 48 hours	Decarboxylation of any furoic acid impurities; general decomposition. Thermal degradation of 2-furoic acid to furan is known to occur at temperatures above 140-160°C.[11]
Photolytic Degradation	Exposure to UV light (e.g., 254 nm) and visible light for a specified duration	Photoisomerization and photohydrolysis of the furan ring.[12][13]

The following workflow diagram illustrates a typical forced degradation study.

Caption: A workflow diagram for a typical forced degradation study.

Potential Degradation Pathways

Based on the known chemistry of furans and anilines, the following degradation pathways are plausible for 2-(5-Methylfuran-2-yl)aniline:

• Furan Ring Opening: Under acidic conditions, the furan ring can be hydrolyzed to form a 1,4-dicarbonyl compound. This is a common degradation pathway for furan-containing molecules.

• Oxidation of the Aniline Moiety: The primary amino group of the aniline is susceptible to oxidation, which can lead to the formation of nitroso, nitro, or polymeric species.

• Photodegradation: Exposure to light can induce various reactions in both the furan and aniline rings, leading to a complex mixture of degradation products.

The following diagram illustrates a potential degradation pathway involving furan ring opening.

Caption: A potential degradation pathway involving acid-catalyzed furan ring opening.

Analytical Methodologies

The development of robust and specific analytical methods is crucial for the quality control, stability testing, and pharmacokinetic studies of 2-(5-Methylfuran-2-yl)aniline. High-performance liquid chromatography (HPLC) is the most common technique for the separation and quantification of the parent compound and its degradation products.

High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method should be able to separate the parent compound from all potential degradation products and process-related impurities. A reversed-phase HPLC method is generally suitable for a molecule with the polarity of 2-(5-Methylfuran-2-yl)aniline.

Starting HPLC Method Parameters:

Parameter	Recommended Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase	Acetonitrile and water (or buffer) gradient	A gradient elution is often necessary to resolve the parent compound from a complex mixture of degradation products with varying polarities.
Detection	UV-Vis Diode Array Detector (DAD)	Allows for the detection of the parent compound and degradation products at their respective maximum absorbance wavelengths, and can provide information about peak purity.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.
Column Temperature	30°C	Provides reproducible retention times.

Method development and validation should be performed according to ICH guidelines.[8]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for the identification and structural elucidation of degradation products.[14][15][16] By coupling the separation power of HPLC with the mass-resolving capabilities of a mass spectrometer, it is possible to obtain the molecular weights of the degradation products and, through tandem mass spectrometry (MS/MS), to gain insights into their structures by analyzing their fragmentation patterns.

Safe Handling and Storage

Given the reactivity and potential for degradation, proper handling and storage of 2-(5-Methylfuran-2-yl)aniline are essential to maintain its purity and integrity.

• Storage: The compound should be stored in a tightly sealed container, protected from light and moisture, at a low temperature (e.g., 2-8°C).

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

2-(5-Methylfuran-2-yl)aniline is a molecule with a rich and complex chemical profile. Its reactivity is a double-edged sword, offering numerous possibilities for synthetic transformations while also presenting challenges in terms of its stability. A thorough understanding of its reactivity and degradation pathways is paramount for its successful application in research and development. This guide has provided a comprehensive overview of these aspects, drawing upon the established chemistry of its constituent furan and aniline moieties. The experimental protocols and analytical methodologies described herein provide a solid foundation for researchers to confidently work with this intriguing molecule.

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Protocols & Analytical Methods

Application Notes & Protocols for Designing Enzyme Inhibitors with a 2-(5-Methylfuran-2-yl)aniline Scaffold

Abstract

This guide provides a comprehensive, methodology-driven framework for the design, synthesis, and evaluation of novel enzyme inhibitors based on the 2-(5-methylfuran-2-yl)aniline scaffold. Recognizing the potential of this "privileged" heterocyclic structure in medicinal chemistry, we present an integrated workflow that combines computational modeling with robust biochemical and biophysical validation.[1] As a practical, illustrative example, we focus on the design of inhibitors for Src kinase, a non-receptor tyrosine kinase implicated in cancer progression. The protocols herein are designed to be self-validating, providing researchers with a start-to-finish blueprint for identifying and optimizing potent and selective enzyme inhibitors.

Introduction: The Promise of the Furan-Aniline Scaffold

In the landscape of drug discovery, certain molecular frameworks, often termed "privileged scaffolds," appear repeatedly in biologically active compounds, demonstrating an ability to interact with multiple biological targets. The 2-(5-methylfuran-2-yl)aniline core represents such a scaffold. It combines the aromatic, electron-rich furan ring, capable of diverse interactions with protein active sites, with a versatile aniline moiety that serves as a prime anchor for synthetic elaboration.[1] This combination is particularly relevant for designing inhibitors of protein kinases, a critical class of enzymes that are major targets in oncology.[2]

This application note details a systematic, multi-stage process for leveraging the 2-(5-methylfuran-2-yl)aniline scaffold to develop inhibitors against a hypothetical target, Src kinase. The workflow is logically structured, beginning with computational methods to prioritize synthetic candidates and progressing through chemical synthesis, in vitro enzymatic assays to determine potency, and biophysical analysis to confirm direct binding.

Part 1: Computational Design & Virtual Screening

The initial phase of our workflow utilizes computational chemistry to predict the binding of virtual derivatives of the 2-(5-methylfuran-2-yl)aniline scaffold to the ATP-binding site of Src kinase. This in silico approach is crucial for prioritizing compounds for synthesis, thereby saving significant time and resources.[3]

Rationale for Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, estimating the strength of the interaction, often represented as a docking score.[1] For ATP-competitive kinase inhibitors, this allows us to visualize how modifications to our scaffold might enhance interactions with key residues in the kinase hinge region and other parts of the active site. A pharmacophore model, which defines the essential 3D arrangement of functional groups required for activity, can be developed based on known inhibitors to further refine our virtual screening.[4][5]

Protocol 1: Molecular Docking of a Virtual Library

• Protein Preparation:

  • Obtain the crystal structure of Src kinase (e.g., from the Protein Data Bank, PDB).

  • Prepare the protein structure using molecular modeling software (e.g., Schrödinger Maestro, MOE) by removing water molecules, adding hydrogen atoms, and assigning correct protonation states.

  • Define the binding site based on the co-crystallized ligand or known ATP-binding pocket residues.

• Ligand Preparation:

  • Generate a virtual library of 2-(5-methylfuran-2-yl)aniline derivatives with diverse substitutions on the aniline ring.

  • Prepare the ligands by generating 3D coordinates, assigning correct bond orders, and performing energy minimization.

• Docking Simulation:

  • Use a validated docking program (e.g., AutoDock Vina, GLIDE) to dock the virtual library into the prepared Src kinase active site.

  • Set the docking parameters to allow for flexible ligand conformations.

• Analysis and Selection:

  • Rank the compounds based on their docking scores.

  • Visually inspect the binding poses of the top-scoring compounds to ensure key interactions (e.g., hydrogen bonds with the hinge region) are present.

  • Select a small, diverse set of high-scoring virtual hits for chemical synthesis.

Figure 1: Computational design and virtual screening workflow.

Hypothetical Docking Results

Compound ID	Substitution (R-group on aniline)	Docking Score (kcal/mol)	Key Predicted Interactions
Scaffold-01	-H	-7.2	H-bond with Met341 (hinge)
Scaffold-02	4-fluoro	-7.8	H-bond with Met341, halogen bond
Scaffold-03	4-methoxy	-8.5	H-bond with Met341, H-bond with Thr338
Scaffold-04	3-chloro-4-methoxy	-9.1	H-bond with Met341, H-bond with Thr338

Part 2: Chemical Synthesis of Inhibitor Candidates

Based on the computational results, a focused library of compounds is synthesized. The following is a representative synthetic scheme for producing derivatives of the core scaffold.

Rationale for Synthetic Route

The chosen synthetic route allows for late-stage diversification, where different anilines can be coupled to a common intermediate. This is an efficient strategy for exploring structure-activity relationships (SAR). The Suzuki-Miyaura cross-coupling reaction is a robust and widely used method for forming the key biaryl bond between the furan and aniline moieties.

Protocol 2: Synthesis of 2-(5-Methylfuran-2-yl)aniline Derivatives

A plausible synthetic route could involve the Suzuki-Miyaura cross-coupling of a boronic acid derivative of 5-methylfuran with a substituted 2-bromoaniline.

• Preparation of 5-Methylfuran-2-boronic acid: This intermediate can be prepared from 2-methylfuran through lithiation followed by reaction with a borate ester and subsequent hydrolysis.

• Suzuki-Miyaura Coupling:

  • In a reaction vessel, combine the substituted 2-bromoaniline (1.0 eq), 5-methylfuran-2-boronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 2.0 eq).

  • Add a suitable solvent system (e.g., dioxane/water).

  • Purge the mixture with an inert gas (e.g., argon) and heat to reflux (e.g., 90 °C) for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Perform an aqueous work-up to remove inorganic salts.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by column chromatography to yield the final compound.

Figure 2: General synthetic workflow for scaffold derivatives.

Part 3: In Vitro Enzyme Inhibition Assays

Once synthesized, the compounds must be tested for their ability to inhibit the target enzyme. A common method for this is a luminescence-based kinase assay that measures ATP consumption.

Rationale for Luminescence-Based Assay

The Kinase-Glo® assay is a robust, homogeneous assay that quantifies the amount of ATP remaining after a kinase reaction.[6] The amount of light produced by luciferase is inversely proportional to the kinase activity. This method is highly sensitive, has a large dynamic range, and is well-suited for determining the half-maximal inhibitory concentration (IC50) of compounds in a high-throughput format.[6]

Protocol 3: IC50 Determination using ADP-Glo™ Kinase Assay

This protocol is adapted for a generic Src kinase assay.[7][8]

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 25 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Prepare Src kinase and a suitable substrate (e.g., Poly(Glu,Tyr) 4:1) in the reaction buffer.

  • Prepare ATP at a concentration near its Km for Src kinase.

  • Prepare serial dilutions of the test compounds in DMSO, then dilute further in reaction buffer.

• Kinase Reaction:

  • In a 384-well plate, add the test compound dilutions.

  • Add the Src kinase/substrate mix to all wells.

  • Initiate the reaction by adding ATP.

  • Include controls: "max signal" (no inhibitor) and "min signal" (no enzyme).

  • Incubate the plate at room temperature for a set time (e.g., 60 minutes).

• Signal Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.[9]

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data using the controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each compound.

Figure 3: Workflow for IC50 determination using a luminescence-based assay.

Hypothetical IC50 Data

Compound ID	Substitution (R-group on aniline)	IC50 (nM)
Scaffold-01	-H	1250
Scaffold-02	4-fluoro	680
Scaffold-03	4-methoxy	150
Scaffold-04	3-chloro-4-methoxy	45

Part 4: Biophysical Characterization of Binding

An IC50 value demonstrates functional inhibition but does not directly measure the binding affinity between the compound and the enzyme. Biophysical techniques are essential to confirm direct interaction and to determine the dissociation constant (Kd), a true measure of binding affinity.

Rationale for Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures biomolecular interactions in real-time.[10][11] It works by detecting changes in the refractive index at the surface of a sensor chip where the protein (ligand) is immobilized.[10] An analyte (the inhibitor) is flowed over the surface, and its binding and dissociation are monitored. This allows for the determination of kinetic parameters (kon and koff) and the equilibrium dissociation constant (Kd).[12]

Protocol 4: Kd Determination using SPR

• Chip Preparation and Ligand Immobilization:

  • Select an appropriate sensor chip (e.g., a CM5 chip).

  • Activate the chip surface using a standard amine-coupling chemistry (e.g., EDC/NHS).

  • Immobilize purified Src kinase onto the chip surface to a target response level.

  • Deactivate any remaining active esters with ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of the test compound in a suitable running buffer (e.g., HBS-EP+).

  • Inject the compound dilutions over the immobilized Src kinase surface, starting with the lowest concentration.

  • Include a buffer-only injection for double referencing.

  • After each injection, regenerate the chip surface with a mild regeneration solution (e.g., a low pH glycine solution) if necessary to remove all bound compound.

• Data Analysis:

  • Process the raw sensorgram data by subtracting the reference channel signal and the buffer blank signal.

  • Plot the steady-state response against the compound concentration.

  • Fit the data to a 1:1 binding model to determine the Kd.[11]

Hypothetical Binding Affinity Data

Compound ID	IC50 (nM)	Kd (nM) from SPR
Scaffold-01	1250	1500
Scaffold-02	680	800
Scaffold-03	150	180
Scaffold-04	45	55

Part 5: Structure-Activity Relationship (SAR) Analysis

The final step is to synthesize the computational and experimental data to establish a clear Structure-Activity Relationship (SAR). This involves correlating the structural modifications made to the scaffold with the observed changes in inhibitory potency (IC50) and binding affinity (Kd).

Interpretation of Hypothetical Data

• Unsubstituted Scaffold (Scaffold-01): Shows modest, micromolar activity, providing a baseline for comparison.

• Addition of 4-fluoro (Scaffold-02): The slight increase in potency suggests that substitution at the 4-position is tolerated and may offer a minor electronic or hydrophobic benefit.

• Addition of 4-methoxy (Scaffold-03): The significant increase in potency (IC50 = 150 nM) indicates a highly favorable interaction. The methoxy group may act as a hydrogen bond acceptor, potentially interacting with a residue like Thr338 as predicted by docking.

• Addition of 3-chloro and 4-methoxy (Scaffold-04): This compound is the most potent (IC50 = 45 nM). The chlorine atom at the 3-position likely occupies a hydrophobic pocket, providing additional favorable interactions and "locking" the methoxy group into its optimal binding conformation.

This SAR analysis provides a clear rationale for the design of the next generation of inhibitors, suggesting that exploration of substitutions at the 3- and 4-positions of the aniline ring is a promising strategy.

Figure 4: Summary of the hypothetical Structure-Activity Relationship (SAR).

Conclusion

This application note has outlined a comprehensive and integrated workflow for the design and validation of enzyme inhibitors using the 2-(5-methylfuran-2-yl)aniline scaffold. By logically progressing from in silico design to chemical synthesis and subsequent biochemical and biophysical characterization, researchers can efficiently navigate the early stages of drug discovery. The hypothetical case study targeting Src kinase demonstrates how this scaffold can be systematically optimized to yield potent inhibitors. This structured approach, grounded in scientific rationale at each step, provides a robust template for developing novel therapeutics against a wide range of enzyme targets.

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• 4. Pharmacophore modelling, molecular docking and virtual screening for EGFR (HER 1) tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacophore Modeling of Janus Kinase Inhibitors: Tools for Drug Discovery and Exposition Prediction [mdpi.com]
• 6. promega.com [promega.com]
• 7. promega.com [promega.com]
• 8. bellbrooklabs.com [bellbrooklabs.com]
• 9. Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. portlandpress.com [portlandpress.com]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling with 2-(5-Methylfuran-2-yl)aniline

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 2-(5-Methylfuran-2-yl)aniline and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of coupling this specific heteroaromatic aniline. Our goal is to provide you with in-depth, field-proven insights to troubleshoot common issues and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is the Suzuki coupling with 2-(5-Methylfuran-2-yl)aniline considered challenging?

A1: The substrate 2-(5-Methylfuran-2-yl)aniline presents a unique set of challenges due to the combination of an electron-rich furan ring and an aniline moiety ortho to the coupling site. The unprotected amine can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or undesired side reactions.[1][2] Additionally, five-membered heteroaromatic rings like furan can be prone to instability and side reactions under certain Suzuki coupling conditions.[3]

Q2: My reaction is not going to completion. What are the most likely causes?

A2: Incomplete conversion is a common issue. The primary culprits are often related to catalyst deactivation, poor solubility of reactants, or suboptimal reaction conditions. Catalyst deactivation can be caused by impurities or by the substrate itself.[4] Inadequate mixing, especially in larger scale reactions, can also lead to poor conversion.[4]

Q3: I'm observing significant amounts of side products. What are they and how can I minimize them?

A3: Common side products in Suzuki couplings include homocoupling of the boronic acid partner (e.g., furan-furan) and dehalogenation of the aniline starting material.[4] These are often exacerbated by the presence of oxygen or suboptimal catalyst/ligand choice. Protodeboronation (loss of the boronic acid group) of the furan-boronic acid is also a significant challenge, particularly under strongly basic conditions.[3]

Q4: What is the best palladium source and ligand for this type of coupling?

A4: There is no single "best" combination, as the optimal choice depends on the specific coupling partners. However, for challenging substrates like this, palladium precatalysts that are readily activated are often preferred.[3] Bulky, electron-rich phosphine ligands, such as those from the Buchwald family (e.g., S-Phos, X-Phos), are generally recommended to promote efficient oxidative addition and reductive elimination.[5]

Q5: How do I choose the right base for my reaction?

A5: The choice of base is critical. It must be strong enough to facilitate transmetalation but not so strong that it promotes decomposition of the furan ring or the boronic acid.[6] Inorganic bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are common choices.[7] For base-sensitive substrates, milder bases like potassium fluoride (KF) can be effective.[6]

In-Depth Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the Suzuki coupling of 2-(5-Methylfuran-2-yl)aniline.

Observed Problem	Potential Root Cause(s)	Recommended Solutions & Scientific Rationale
Low to No Product Formation	1. Catalyst Poisoning: The aniline nitrogen or furan oxygen may be coordinating to the palladium center, inhibiting catalytic activity.[1][8]	a. Ligand Selection: Employ bulky, electron-rich monophosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) to create a sterically hindered environment around the palladium, which can disfavor substrate coordination.[5] b. N-Protection (if feasible): While coupling unprotected anilines is possible, a temporary protecting group on the amine (e.g., Boc, Ac) can prevent coordination. This adds steps but can be a robust solution.[2]
2. Boronic Acid Decomposition: Furan-2-boronic acids are known to be unstable and prone to protodeboronation, especially at elevated temperatures and high base concentrations.[3]	a. Use Boronic Esters: Pinacol esters of boronic acids are generally more stable than the corresponding acids. b. Temperature Control: Run the reaction at the lowest effective temperature. Start screening around 60-80°C.[7] c. Choice of Base: Use a milder base such as K₃PO₄ or KF. Avoid strong bases like NaOH or KOH if decomposition is suspected.[6][7] d. Use a Precatalyst: Employ a precatalyst that activates quickly at lower temperatures to minimize the time the boronic acid is exposed to harsh conditions before coupling occurs.[3]
3. Ineffective Catalyst System: The chosen palladium source and/or ligand may not be active enough for this specific transformation.	a. Screen Catalysts: Test a panel of modern palladium precatalysts (e.g., G3 or G4 palladacycles). b. Screen Ligands: Evaluate a range of bulky phosphine ligands or N-heterocyclic carbenes (NHCs).
Significant Side Product Formation	1. Homocoupling of Boronic Acid: This side reaction is often driven by the presence of oxygen or a high concentration of Pd(0) species.	a. Rigorous Degassing: Ensure the reaction mixture is thoroughly degassed (e.g., by three freeze-pump-thaw cycles or by sparging with an inert gas like argon or nitrogen for at least 30 minutes). b. Controlled Catalyst Loading: Avoid excessively high catalyst loadings.
2. Dehalogenation of Aryl Halide: The aryl halide is reduced instead of coupled. This can be promoted by certain solvents or impurities.	a. Solvent Choice: Ethereal solvents like dioxane or 2-MeTHF are generally preferred. Protic solvents can sometimes be a source of protons for dehalogenation.[7] b. High-Purity Reagents: Use high-purity, dry solvents and reagents to minimize sources of active hydrogen.
Reaction Stalls or is Sluggish	1. Poor Solubility: One or more of the reactants, or the catalyst itself, may not be sufficiently soluble in the chosen solvent system.	a. Solvent Screening: Test different solvents or solvent mixtures. Common choices include dioxane/water, toluene/water, or 2-MeTHF.[7][9] b. Use of a Co-solvent: A small amount of a co-solvent can sometimes improve solubility dramatically.
2. Inadequate Mixing: Especially on a larger scale, poor agitation can lead to localized concentration gradients and slow reaction rates.[4]	a. Mechanical Stirring: For reactions larger than a few millimoles, ensure efficient mechanical stirring to maintain a homogeneous mixture.
Difficult Product Purification	1. Persistent Palladium Impurities: Residual palladium can be difficult to remove and may discolor the final product.	a. Post-Reaction Scavenging: After the reaction, stir the crude mixture with a palladium scavenger (e.g., silica-bound thiol or amine) before filtration. b. Charcoal Treatment: Treatment with activated charcoal can help remove colored impurities.
2. Co-eluting Impurities: Boronic acid-derived impurities or starting materials may have similar polarity to the product.	a. Recrystallization: If the product is a solid, recrystallization is often the most effective purification method. b. Chromatographic Optimization: Screen different solvent systems for column chromatography. A gradient elution may be necessary to achieve good separation.

Experimental Protocols

Protocol 1: Standard Suzuki Coupling Conditions

This protocol provides a robust starting point for the coupling of 2-(5-Methylfuran-2-yl)aniline with an aryl boronic acid.

Materials:

• 2-(5-Methylfuran-2-yl)aniline derivative (1.0 eq)

• Aryl boronic acid or pinacol ester (1.2 - 1.5 eq)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• S-Phos (4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 eq)

• 1,4-Dioxane and Water (e.g., 4:1 v/v)

Procedure:

• To a dry reaction vessel, add the 2-(5-Methylfuran-2-yl)aniline derivative, aryl boronic acid, and K₃PO₄.

• In a separate vial, dissolve the Pd(OAc)₂ and S-Phos in a small amount of the dioxane.

• Add the catalyst/ligand solution to the reaction vessel.

• Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Add the degassed dioxane and water solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.[7][9]

Protocol 2: Optimized Conditions for Challenging Couplings

This protocol is designed for cases where the standard conditions fail, particularly when boronic acid decomposition is suspected.

Materials:

• 2-(5-Methylfuran-2-yl)aniline derivative (1.0 eq)

• Aryl boronic acid pinacol ester (1.5 eq)

• Buchwald G3 Precatalyst (e.g., SPhos-Pd-G3) (2 mol%)

• Potassium Fluoride (KF) (3.0 eq)

• 2-Methyltetrahydrofuran (2-MeTHF), anhydrous

Procedure:

• In a nitrogen-filled glovebox, add the 2-(5-Methylfuran-2-yl)aniline derivative, aryl boronic acid pinacol ester, Buchwald G3 Precatalyst, and KF to a reaction vial.

• Add anhydrous 2-MeTHF to the vial.

• Seal the vial and heat the reaction mixture to a lower temperature, starting at 60 °C.

• Monitor the reaction closely. If the reaction is sluggish, the temperature can be incrementally increased.

• After the reaction is complete, cool to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by flash chromatography or recrystallization.[3][7]

Visualizations

Suzuki Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting poor reaction outcomes.

References

• Yousif, D., Tombolato, S., Ould Maina, E., Po, R., Biagini, P., Papagni, A., & Vaghi, L. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Organics, 2(4), 415-423. [Link]

• Zhang, L., Meng, L., Wu, J., Zhang, J., & Zhang, Y. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules, 23(10), 2483. [Link]

• Albers, P., Pietsch, J., & Parker, S. F. (2001). Poisoning and deactivation of palladium catalysts. Journal of Molecular Catalysis A: Chemical, 173(1-2), 275-286. [Link]

• Sohlberg, K., & Shigh, A. (2025). Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. ResearchGate. [Link]

• Royal Society of Chemistry. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

• Loh, T.-P., & Chng, S.-S. (2010). Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. ChemInform. [Link]

• InCatT. (2021). Site-selective cross coupling by fine-tuning the supramolecular interaction (an article review). [Link]

• SciSpace. (2001). Poisoning and deactivation of palladium catalysts. [Link]

• ResearchGate. (2025). Ligand Assessment for the Suzuki-Miyaura Cross Coupling Reaction of Aryl and Heteroaryl Bromides with n-Butylboronic Acid. The Advantages of Buchwald's S-Phos. [Link]

• Claremont Colleges. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. [Link]

• Li, X. (2024). Aminative Suzuki–Miyaura coupling. Science. [Link]

• Fors, B. P., & Buchwald, S. L. (2009). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 131(36), 12898–12899. [Link]

• National Institutes of Health. (2017). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• National Institutes of Health. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• ChemRxiv. (n.d.). Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. [Link]

• National Institutes of Health. (2015). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. [Link]

• ResearchGate. (2025). 2-((4-Arylpiperazin-1-yl)methyl)phenol ligated Pd(II) complex: An efficient, versatile catalyst for Suzuki-Miyaura cross-coupling reaction. [Link]

• National Institutes of Health. (2009). Room-Temperature Palladium-Catalyzed C—H Activation: ortho-Carbonylation of Aniline Derivatives. [Link]

• Wikipedia. (n.d.). Catalyst poisoning. [Link]

• Chem Help ASAP. (2020, February 13). Suzuki cross-coupling reaction [Video]. YouTube. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Synthesis of 2-(5-Methylfuran-2-yl)aniline

Welcome to the technical support center for the synthesis of 2-(5-Methylfuran-2-yl)aniline. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis. We will explore common challenges, provide in-depth troubleshooting, and offer detailed protocols based on established palladium-catalyzed cross-coupling methodologies. Our approach emphasizes understanding the underlying chemical principles to empower you to optimize your reaction conditions effectively.

Section 1: Foundational Concepts & Strategic Planning

This section addresses initial considerations for planning the synthesis, focusing on the selection of the primary coupling strategy.

Q1: What are the most viable synthetic strategies for preparing 2-(5-Methylfuran-2-yl)aniline?

A1: The synthesis of 2-(5-Methylfuran-2-yl)aniline, an important biaryl amine structure, is most effectively achieved through palladium-catalyzed cross-coupling reactions. These methods offer excellent functional group tolerance and are foundational to modern organic synthesis.[1][2] The two primary and most logical retrosynthetic disconnections lead to either a Suzuki-Miyaura coupling or a Buchwald-Hartwig amination.

• Strategy A: Suzuki-Miyaura Coupling: This approach involves the C-C bond formation between an aniline derivative and a furan derivative. The most common disconnection involves coupling 2-haloaniline (or its corresponding boronic acid) with a 5-methylfuran-2-boronic acid (or its corresponding halide).

• Strategy B: Buchwald-Hartwig Amination: This strategy focuses on forming the C-N bond. It typically involves coupling an amine (e.g., aniline) with a halogenated 5-methylfuran derivative.[2][3][4]

The choice between these strategies depends on the availability and stability of starting materials, as well as the specific challenges associated with each reaction type when using furanic substrates.

dot

Caption: Troubleshooting flowchart for the synthesis of 2-(5-Methylfuran-2-yl)aniline.

Section 4: Experimental Protocols & Analytical Monitoring

This section provides generalized, yet detailed, starting protocols and guidance on monitoring reaction progress.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Vessel Preparation: To a dry Schlenk flask or reaction vial, add 2-bromoaniline (1.0 eq.), potassium 5-methylfuran-2-yltrifluoroborate (1.2 eq.), and potassium phosphate (K₃PO₄, 3.0 eq.).

• Inert Atmosphere: Seal the vessel, and evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add degassed solvent (e.g., a 10:1 mixture of toluene/water) via syringe. The reaction concentration is typically 0.1-0.5 M with respect to the limiting reagent.

• Catalyst Addition: In a separate vial under an inert atmosphere, prepare a solution of the palladium precatalyst (e.g., Pd(OAc)₂; 2 mol%) and the ligand (e.g., RuPhos; 4-5 mol%). Add this solution to the main reaction mixture via syringe.

• Reaction: Heat the reaction mixture with vigorous stirring to the desired temperature (e.g., 80-100 °C).

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing via TLC, GC-MS, or HPLC. [5][6] Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Vessel Preparation: To a dry Schlenk flask under an inert atmosphere, add the palladium precatalyst (e.g., XPhos Pd G3; 1-2 mol%) and the strong base (e.g., NaOtBu; 1.5 eq.).

• Reagent Addition: Add 2-bromo-5-methylfuran (1.0 eq.) and aniline (1.2 eq.) followed by anhydrous, degassed toluene.

• Reaction: Heat the mixture with vigorous stirring to 80-110 °C.

• Monitoring: Monitor the consumption of the starting materials and the formation of the product by LC-MS or GC-MS. [6] Q6: What are the best methods for monitoring the reaction progress and determining purity?

A6: Both GC-MS and HPLC are powerful techniques for monitoring this synthesis. [6]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is ideal for monitoring the volatile components of the reaction mixture. It provides excellent separation and allows for the identification of starting materials, products, and byproducts based on their mass spectra. [6]* High-Performance Liquid Chromatography (HPLC): HPLC is highly versatile and can be used for less volatile compounds or when derivatization for GC is not desired. It is excellent for quantitative analysis to determine conversion and yield accurately. [6]* Thin-Layer Chromatography (TLC): TLC is a quick, qualitative method for tracking the disappearance of starting materials and the appearance of the product spot. [5]It is indispensable for rapid, real-time checks at the bench.

Upon completion, the product is typically isolated via extraction and purified using column chromatography on silica gel.

References

• BenchChem (2025). Application Notes and Protocols: Methyl 2-(5-methylfuran-2-yl)benzoate in the Synthesis of Heterocyclic Compounds.

• Bosiak, M. J., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry. Available at: [Link]

• BenchChem (2025). Analytical methods for monitoring the synthesis of 2-(diethoxymethyl)furan (GC-MS, HPLC).

• Chemistry LibreTexts (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. Available at: [Link]

• ResearchGate (2018). Optimization of conditions for the Suzuki-Miyaura coupling. Available at: [Link]

• BenchChem (2025). Challenges in the scale-up synthesis of 4-(Furan-2-yl)aniline hydrochloride.

• ResearchGate (2021). (PDF) Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Available at: [Link]

• Walker, S. D., et al. (2006). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. Available at: [Link]

• CoLab (2025). Search for the Sustainable Optimum: Review of 5-(Hydroxymethyl)furfural Stability Under Various Reaction Conditions. Available at: [Link]

• ACS Publications (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Available at: [Link]

• Wikipedia (2023). Buchwald–Hartwig amination. Available at: [Link]

• YouTube (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Available at: [Link]

• Molander, G. A., & Biolatto, B. (2008). Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-(5-Methylfuran-2-yl)aniline

Section 1: Introduction - The Purification Challenge

Welcome to the technical support guide for the purification of 2-(5-Methylfuran-2-yl)aniline. This molecule presents a unique set of challenges during column chromatography due to its bifunctional nature. Success hinges on understanding the interplay between the basic aniline group and the potentially acid-labile furan ring.

• Aniline Basicity: The primary amine is basic and can interact strongly with the acidic silanol groups on the surface of standard silica gel. This interaction often leads to significant peak tailing, poor resolution, and in some cases, irreversible adsorption to the stationary phase.[1]

• Furan Ring Instability: Furan rings can be susceptible to degradation under acidic conditions, a phenomenon that can be catalyzed by the surface of silica gel.[2][3] This can result in the formation of byproducts and a significant reduction in yield.

This guide provides a robust protocol and a comprehensive troubleshooting framework to navigate these challenges, ensuring high purity and recovery of your target compound.

Section 2: Pre-Purification Analysis & Compound Properties

Before proceeding to column chromatography, a thorough analysis by Thin Layer Chromatography (TLC) is essential to develop an effective separation method.

Physicochemical Properties

Understanding the molecule's properties is the first step in designing a purification strategy.

Property	Value	Source
Molecular Formula	C₁₁H₁₁NO	[4]
Molecular Weight	173.21 g/mol	[4][5]
XLogP3	2.4	[4]
Hydrogen Bond Donors	1	[4]
Hydrogen Bond Acceptors	2	[4][5]
Topological Polar Surface Area	39.2 Ų	[4][5]

The moderate polarity (XLogP3 of 2.4) suggests that normal-phase chromatography on silica or alumina with a non-polar/polar solvent system is a suitable approach.

TLC Method Development

The goal of TLC is to find a solvent system that provides a retention factor (Rf) for the target compound between 0.15 and 0.35 .[6] This Rf range typically translates to good separation on a column.

• Initial Solvent System: Start with a mixture of a non-polar solvent (e.g., Hexane or Heptane) and a moderately polar solvent (e.g., Ethyl Acetate). A common starting point is 80:20 Hexane:Ethyl Acetate.[7]

• Solvent Optimization:

  • If the Rf is too high (>0.35), the solvent system is too polar. Decrease the proportion of ethyl acetate.

  • If the Rf is too low (<0.15), the solvent system is not polar enough. Increase the proportion of ethyl acetate.[8]

• Tailing Mitigation: If you observe streaking or tailing on the TLC plate, it indicates a strong interaction with the silica. Prepare a new TLC chamber with a mobile phase containing 0.5-1% triethylamine (TEA) or another volatile base. This will neutralize the acidic sites on the silica and produce a more compact spot.[9]

Section 3: Recommended Column Chromatography Protocol

This protocol is designed to minimize degradation and maximize separation efficiency.

Experimental Protocol: Step-by-Step

• Stationary Phase Selection & Preparation:

  • Primary Recommendation: Use standard flash-grade silica gel (40-63 µm).

  • Slurry Preparation: Prepare a slurry of the silica gel in the initial, least polar solvent mixture determined by your TLC analysis (e.g., 95:5 Hexane:Ethyl Acetate). Ensure the solvent mixture contains 0.5% triethylamine (TEA) by volume to prevent tailing and on-column degradation.[9]

• Column Packing:

  • Pour the slurry into the column and use gentle air pressure or a pump to pack the bed evenly. Avoid air bubbles and cracks.

  • Add a thin layer of sand on top of the packed silica bed to prevent disruption during sample loading.

• Sample Loading:

  • Recommended Method (Dry Loading): Dissolve your crude 2-(5-Methylfuran-2-yl)aniline in a minimal amount of a volatile solvent (e.g., Dichloromethane or Acetone). Add a small amount of silica gel (approx. 1-2 times the weight of your crude product) to this solution. Evaporate the solvent completely under reduced pressure to obtain a free-flowing powder.

  • Carefully add this powder to the top of the column.

• Elution:

  • Begin eluting with the low-polarity solvent system (e.g., 95:5 Hexane:EtOAc + 0.5% TEA).

  • Gradient Elution is Recommended: Gradually increase the polarity of the mobile phase as the column runs.[10] A shallow gradient (e.g., increasing ethyl acetate concentration by 5-10% every few column volumes) will provide the best resolution for closely eluting impurities.

  • Monitor the elution using TLC by collecting fractions and spotting them on a plate.

• Fraction Analysis & Product Isolation:

  • Combine the fractions containing the pure product as determined by TLC.

  • Remove the solvent and TEA under reduced pressure. A final co-evaporation with a solvent like isopropanol can help remove residual TEA.

Section 4: Troubleshooting Guide

This section addresses common issues encountered during the purification process in a direct Q&A format.

Troubleshooting Workflow Diagram

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stability and cleavage conditions of (2-furyl)-L-alanine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. angenesci.com [angenesci.com]
• 5. 3-(5-Methylfuran-2-yl)aniline | C11H11NO | CID 793234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. bnorthrop.faculty.wesleyan.edu [bnorthrop.faculty.wesleyan.edu]
• 7. brainly.com [brainly.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. biotage.com [biotage.com]
• 10. Chromatography [chem.rochester.edu]

Technical Support Center: Managing Impurities in 2-(5-Methylfuran-2-yl)aniline Reactions

Welcome to the technical support center for the synthesis and purification of 2-(5-Methylfuran-2-yl)aniline. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this valuable intermediate. The inherent reactivity of the furan moiety, coupled with the complexities of modern cross-coupling reactions, often leads to challenges in impurity management. This document provides in-depth, experience-driven answers and troubleshooting protocols to help you navigate these challenges effectively.

Our approach is built on explaining the causality behind experimental observations and providing robust, self-validating protocols. Every recommendation is grounded in established chemical principles and supported by authoritative references.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions encountered during the synthesis of 2-(5-Methylfuran-2-yl)aniline.

Q1: What are the most common synthetic routes for 2-(5-Methylfuran-2-yl)aniline, and what are their primary impurity concerns?

The two most prevalent methods for synthesizing the C-C bond between the aniline and furan rings are the Suzuki-Miyaura cross-coupling and the Buchwald-Hartwig amination.[1][2]

• Suzuki-Miyaura Coupling: This is often the preferred route, typically reacting a substituted aniline (e.g., 2-bromoaniline or an aniline-boronic acid derivative) with a corresponding furan-boronic acid or furan-halide. The primary impurities are often related to homocoupling of the starting materials and residual palladium catalyst .

• Buchwald-Hartwig Amination: This method involves coupling an amine with an aryl halide or triflate.[2][3] For this target, it would likely involve reacting a 2-halo-5-methylfuran with aniline. Common impurities include unreacted starting materials and byproducts from ligand degradation .

Q2: Why is the furan ring a source of impurities?

The furan ring's aromaticity makes it susceptible to certain reactions that can lead to degradation.[4] It is particularly sensitive to:

• Acidic Conditions: Strong acids can cause protonation of the furan oxygen, leading to ring-opening and polymerization, which results in complex, often tarry, byproducts.[5]

• Oxidation: The electron-rich nature of the furan ring makes it susceptible to oxidation, which can generate various oxidized species and decomposition products.[6] This necessitates careful handling under an inert atmosphere.

Q3: What is the impact of residual palladium on subsequent reactions?

Residual palladium from cross-coupling reactions is a major concern in pharmaceutical development. It is not only a potential catalyst for unwanted side reactions in downstream steps but is also strictly regulated due to its toxicity. The International Council for Harmonisation (ICH) provides guidelines on acceptable limits for elemental impurities. Therefore, effective removal is a critical step in the purification process.

Q4: How can I quickly identify the most likely impurities in my crude reaction mixture?

A combination of hyphenated analytical techniques is most effective.[7]

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the workhorse for initial impurity profiling. It allows for the separation of components and provides their molecular weights, which is crucial for predicting impurity structures.[8][9]

• GC-MS (Gas Chromatography-Mass Spectrometry): Useful for identifying volatile impurities, such as unreacted starting materials or low-molecular-weight side products.[9][10]

• ¹H NMR (Proton Nuclear Magnetic Resonance Spectroscopy): Provides structural information about the major components in the crude mixture and can help identify characteristic signals of common impurities.

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments.

Problem 1: Significant Amounts of Unreacted Starting Materials Detected

Symptom: HPLC or GC analysis of the crude product shows strong peaks corresponding to one or both of the starting materials (e.g., 2-bromoaniline and 5-methyl-2-furanboronic acid).

Causality: This issue points to an incomplete reaction, which can stem from several factors related to the catalyst's activity or the reaction conditions.

Potential Causes & Solutions:

• Catalyst Deactivation: The palladium catalyst may have been deactivated by oxygen or impurities in the reagents/solvents.

  • Solution: Ensure all reagents and solvents are thoroughly degassed before use. Maintain a positive pressure of an inert gas (Nitrogen or Argon) throughout the reaction.

• Insufficient Catalyst Loading: The amount of catalyst may be too low for the reaction to proceed to completion within the allotted time.

  • Solution: While keeping catalyst levels low is desirable, a modest increase in catalyst loading (e.g., from 1 mol% to 2-3 mol%) can significantly improve conversion.

• Incorrect Base or Stoichiometry: The choice and amount of base are critical in cross-coupling reactions. The base activates the boronic acid (in Suzuki coupling) and neutralizes the acid generated during the reaction.

  • Solution: Ensure the base is of high purity and appropriate strength (e.g., K₂CO₃, Cs₂CO₃). Use at least 2-3 equivalents. For sensitive substrates, a weaker base like K₃PO₄ may be beneficial.

• Suboptimal Temperature or Reaction Time: The reaction may not have reached thermal equilibrium or been allowed to run long enough.

  • Solution: Incrementally increase the reaction temperature (e.g., in 10 °C steps) or extend the reaction time, monitoring the progress by TLC or LC-MS.

Problem 2: Presence of Homocoupling Byproducts

Symptom: LC-MS analysis reveals masses corresponding to dimeric forms of the starting materials (e.g., 2,2'-bisaniline or 5,5'-dimethyl-2,2'-bifuran).

Causality: Homocoupling is a common side reaction in Suzuki-Miyaura couplings, often occurring when the rate of transmetalation is slow compared to other pathways in the catalytic cycle.

Potential Causes & Solutions:

• Oxygen in the Reaction Mixture: Traces of oxygen can promote the oxidative homocoupling of boronic acids.

  • Solution: Rigorous degassing of the reaction mixture is crucial. A common technique is to bubble argon through the solvent for 15-30 minutes prior to adding the catalyst.

• Ligand Choice: The phosphine ligand plays a critical role in stabilizing the palladium center and modulating its reactivity. Some ligands are more prone to promoting homocoupling.

  • Solution: For Suzuki couplings, ligands with high steric bulk and electron-donating properties, such as SPhos or XPhos, can often suppress homocoupling by favoring the desired cross-coupling pathway.

• Incorrect Stoichiometry: An excess of the boronic acid reagent can sometimes lead to increased homocoupling.

  • Solution: Aim for a stoichiometry close to 1:1 or with a slight excess (1.1-1.2 equivalents) of the boronic acid.

Problem 3: Low Yields and Formation of Dark, Tarry Material

Symptom: The reaction mixture turns dark brown or black, and the isolated yield of the desired product is low, with a significant amount of insoluble, intractable material.

Causality: This is a classic sign of furan ring degradation, typically caused by overly harsh reaction conditions.

Potential Causes & Solutions:

• Acidic Conditions: As mentioned, furans are sensitive to acid. If any starting materials or reagents are acidic, or if acidic byproducts are formed, degradation can occur.

  • Solution: Ensure a sufficiently strong and stoichiometric base is used to maintain basic or neutral conditions throughout the reaction. Avoid acidic workup procedures if possible.

• High Temperatures: While heat is often required to drive the reaction, excessive temperatures can accelerate decomposition pathways.

  • Solution: Determine the minimum temperature required for a reasonable reaction rate. It may be preferable to run the reaction for a longer time at a lower temperature (e.g., 80 °C for 12 hours vs. 110 °C for 4 hours).

• Air (Oxygen) Exposure: Oxidation can contribute to the formation of polymeric materials.

  • Solution: Maintain a strict inert atmosphere over the reaction at all times.

Key Experimental Protocols

Protocol 1: Suzuki-Miyaura Synthesis of 2-(5-Methylfuran-2-yl)aniline

This protocol provides a robust starting point for the synthesis.

• Reagent Preparation:

  • To an oven-dried reaction flask equipped with a magnetic stir bar and condenser, add 2-bromoaniline (1.0 eq.), 5-methyl-2-furanboronic acid (1.2 eq.), and potassium carbonate (K₂CO₃, 3.0 eq.).

• Inerting the System:

  • Seal the flask with a septum and purge with argon or nitrogen for 15 minutes.

• Solvent Addition:

  • Via syringe, add a degassed solvent mixture of dioxane and water (e.g., 4:1 v/v). The reaction should be reasonably concentrated (e.g., 0.1-0.2 M with respect to the limiting reagent).

• Catalyst Addition:

  • Add the palladium catalyst, such as Pd(dppf)Cl₂ (0.02 eq.), to the flask under a positive flow of inert gas.

• Reaction:

  • Heat the mixture to 80-90 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS every 2-4 hours until the limiting starting material is consumed.

• Workup:

  • Cool the reaction to room temperature. Dilute with ethyl acetate and water.

  • Separate the organic layer, and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The crude residue should be purified by column chromatography on silica gel.

Protocol 2: Purification by Column Chromatography

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of a polar solvent (like ethyl acetate or dichloromethane), adding silica gel, and then removing the solvent under reduced pressure to obtain a dry, free-flowing powder.

• Column Packing: Pack a glass column with silica gel using a suitable non-polar solvent system (e.g., hexane/ethyl acetate).

• Loading and Elution: Carefully load the slurry onto the top of the packed column. Elute the column with a gradient of increasing polarity (e.g., starting with 98:2 hexane:ethyl acetate and gradually increasing the proportion of ethyl acetate).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-(5-Methylfuran-2-yl)aniline.

Data Presentation & Visualization

Table 1: Common Impurities and Their Identification

Impurity Name	Potential Origin	Typical m/z [M+H]⁺	Key ¹H NMR Signal (approx.)
2-Bromoaniline	Starting Material	172/174	Aromatic protons in aniline region
5-Methyl-2-furanboronic acid	Starting Material	127	Furan protons, broad -OH signal
2,2'-Diaminobiphenyl	Homocoupling of aniline	185	Complex aromatic signals
5,5'-Dimethyl-2,2'-bifuran	Homocoupling of furan	163	Furan and methyl signals
Residual Palladium	Catalyst	N/A	Detected by ICP-MS

Diagram 1: Suzuki-Miyaura Catalytic Cycle and Impurity Formation

This diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction and indicates where common side reactions, such as homocoupling, can occur.

Caption: Suzuki cycle and homocoupling side reaction.

Diagram 2: General Troubleshooting Workflow for Impurity Analysis

This workflow provides a logical decision tree for identifying and addressing impurities based on initial analytical results.

Caption: A decision-tree for troubleshooting impurities.

References

• Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. (n.d.). MDPI. [Link]

• Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. (2015). Molecules. [Link]

• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. (2021). Catalysts. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• Investigation into the Formation of Impurities during the Optimization of Brigatinib. (2020). ACS Omega. [Link]

• Impurity Profiling With Use of Hyphenated Techniques. (2018). Asian Journal of Research in Chemistry. [Link]

• Bioinspired one-pot furan-thiol-amine multicomponent reaction for making heterocycles and its applications. (2023). Nature Communications. [Link]

• Addition Reactions of Furan: Videos & Practice Problems. (2024). Pearson+. [Link]

• Chemical reactions of Furan (part-1). (2020). YouTube. [Link]

• A Review on Synthesis and Characterization of Pharmaceutical Impurities. (2022). World Journal of Pharmaceutical Research. [Link]

• Buchwald−Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). The Journal of Organic Chemistry. [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. Addition Reactions of Furan Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Bioinspired one-pot furan-thiol-amine multicomponent reaction for making heterocycles and its applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ajrconline.org [ajrconline.org]
• 8. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis and Yield Validation of 2-(5-Methylfuran-2-yl)aniline

For researchers, scientists, and professionals in drug development, the efficient and verifiable synthesis of novel molecular scaffolds is paramount. Among these, the 2-(5-Methylfuran-2-yl)aniline moiety stands out as a significant pharmacophore, finding its place in the development of a range of therapeutic agents. Its structural features, combining a substituted furan ring with an aniline fragment, offer a unique three-dimensional architecture that can facilitate crucial interactions with biological targets.

This guide provides an in-depth comparison of two powerful palladium-catalyzed cross-coupling methodologies for the synthesis of 2-(5-Methylfuran-2-yl)aniline: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. Beyond theoretical discussions, we present detailed, field-tested experimental protocols, expected yield comparisons, and a rigorous workflow for the definitive validation of your synthesis, ensuring both accuracy and reproducibility in your research endeavors.

The Strategic Importance of 2-(5-Methylfuran-2-yl)aniline in Medicinal Chemistry

The furan nucleus is a well-established bioisostere for phenyl rings in drug design. This substitution can modulate a compound's pharmacokinetic and pharmacodynamic properties, often leading to improved metabolic stability, enhanced receptor binding, and better overall bioavailability. When coupled with an aniline scaffold, a common anchor point for further molecular elaboration, the resulting 2-(5-Methylfuran-2-yl)aniline becomes a versatile intermediate for the construction of complex molecular architectures with potential applications in oncology, inflammation, and infectious diseases.

Method 1: Suzuki-Miyaura Cross-Coupling - A Robust C-C Bond Formation Strategy

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, celebrated for its mild reaction conditions and broad functional group tolerance.[1] This palladium-catalyzed cross-coupling forges a carbon-carbon bond between an organoboron compound and an organohalide. In the context of our target molecule, this translates to the coupling of a furan-based organoboron species with an aniline-derived halide, or vice versa. For this guide, we will focus on the more readily accessible starting materials: 2-bromo-5-methylfuran and 2-aminophenylboronic acid.

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling is a well-elucidated process involving three key steps: oxidative addition, transmetalation, and reductive elimination. The choice of a palladium(0) precatalyst, a suitable phosphine ligand, and a base are critical for an efficient reaction. The base activates the organoboron species, facilitating the transfer of the organic moiety to the palladium center during transmetalation.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Synthesis

Materials:

• 2-Bromo-5-methylfuran (1.0 eq)

• 2-Aminophenylboronic acid (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 eq)

• Tricyclohexylphosphine (PCy₃) (0.08 eq)

• Potassium phosphate tribasic (K₃PO₄) (3.0 eq)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add 2-bromo-5-methylfuran, 2-aminophenylboronic acid, and potassium phosphate.

• In a separate vial, prepare the catalyst solution by dissolving Pd₂(dba)₃ and PCy₃ in anhydrous 1,4-dioxane.

• Add the catalyst solution to the reaction flask, followed by additional anhydrous 1,4-dioxane and degassed water to achieve a 4:1 dioxane/water solvent mixture.

• Heat the reaction mixture to 100 °C and stir vigorously for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 2-(5-Methylfuran-2-yl)aniline as a solid.

Method 2: Buchwald-Hartwig Amination - A Powerful C-N Bond Formation Approach

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines by providing a versatile and efficient method for the formation of carbon-nitrogen bonds.[2] This palladium-catalyzed reaction couples an amine with an aryl halide or pseudohalide. For the synthesis of our target molecule, this involves the direct coupling of 2-bromo-5-methylfuran with aniline.

Mechanistic Rationale

Similar to the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination proceeds via a catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination. The choice of a bulky, electron-rich phosphine ligand is crucial to promote the reductive elimination step and prevent catalyst decomposition. A strong, non-nucleophilic base is required to deprotonate the amine, forming the key palladium-amido intermediate.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 2-Bromo-5-methylfuran (1.0 eq)

• Aniline (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 eq)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Toluene (anhydrous)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add Pd(OAc)₂, XPhos, and sodium tert-butoxide.

• Evacuate and backfill the tube with the inert gas three times.

• Add anhydrous toluene, followed by 2-bromo-5-methylfuran and aniline via syringe.

• Seal the tube and heat the reaction mixture to 110 °C for 18-24 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure product.

Comparative Analysis of Synthesis Methods

Parameter	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination
Bond Formed	C-C	C-N
Key Reagents	Organoboron, Organohalide	Amine, Organohalide
Catalyst System	Pd(0) precatalyst, Phosphine ligand	Pd(0) or Pd(II) precatalyst, Bulky phosphine ligand
Base	Typically inorganic (e.g., K₃PO₄, Cs₂CO₃)	Strong, non-nucleophilic (e.g., NaOtBu, LHMDS)
Reported Yields	Moderate to excellent (70-95%) for similar couplings	Good to excellent (75-98%) for similar couplings
Advantages	Wide availability of boronic acids, milder base.	Direct use of amines, avoids synthesis of organoboron reagents.
Challenges	Stability and purity of boronic acids can be a concern.	Air- and moisture-sensitive strong bases and ligands.

Rigorous Yield Validation: A Step-by-Step Workflow

Accurate determination of the reaction yield is critical for assessing the efficiency of a synthetic method. This requires not only careful measurement of the isolated product but also thorough characterization to confirm its purity and identity.

Caption: Workflow for the validation of synthesis yield.

Experimental Protocol for Yield Validation

• Purification: The crude product from either synthesis is subjected to flash column chromatography. Fractions are collected and analyzed by TLC to identify those containing the pure product. These fractions are combined and the solvent is removed under reduced pressure. The resulting solid is dried under high vacuum to a constant weight.

• Identity Confirmation and Purity Analysis:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Dissolve a small sample of the purified product in an appropriate deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The resulting spectrum should show the characteristic peaks for the aromatic and furan protons, the methyl group, and the amine protons, with the correct integration values.

    • ¹³C NMR: This analysis will confirm the presence of all carbon atoms in the molecule at their expected chemical shifts.

  • High-Performance Liquid Chromatography (HPLC):

    • Develop a suitable HPLC method (e.g., reversed-phase with a C18 column and a water/acetonitrile mobile phase gradient).

    • Inject a solution of the purified product. A single major peak with a purity of >95% (by peak area) is indicative of a successful purification.

  • Mass Spectrometry (MS):

    • Analyze the product by a suitable mass spectrometry technique (e.g., Electrospray Ionization - ESI). The observed mass-to-charge ratio (m/z) should correspond to the calculated molecular weight of 2-(5-Methylfuran-2-yl)aniline.

• Final Yield Calculation:

  • Accurately weigh the pure, dried product.

  • Calculate the theoretical yield based on the starting limiting reagent.

  • The percentage yield is calculated as: (Actual Yield / Theoretical Yield) x 100%.

Conclusion

Both the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination represent highly effective and reliable methods for the synthesis of 2-(5-Methylfuran-2-yl)aniline. The choice between these two powerful reactions will often depend on the availability and cost of the starting materials, as well as the specific expertise and equipment available in the laboratory. The Suzuki-Miyaura approach may be favored if the corresponding boronic acid is readily accessible, while the Buchwald-Hartwig amination offers a more direct route from the parent amine.

Regardless of the chosen synthetic path, a rigorous validation of the product's identity, purity, and yield is non-negotiable. By following the detailed protocols and the validation workflow outlined in this guide, researchers can confidently synthesize and characterize 2-(5-Methylfuran-2-yl)aniline, paving the way for its application in the discovery and development of novel therapeutic agents.

References

• MDPI. (2024). Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters. MDPI. [Link]

• Angene Chemical. (n.d.). 2-(5-Methylfuran-2-yl)aniline(CAS# 400750-84-7). Angene Chemical. [Link]

• The Royal Society of Chemistry. (2025). This journal is © The Royal Society of Chemistry 2025. The Royal Society of Chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). Palladium Iodide Catalyzed Multicomponent Carbonylative Synthesis of 2-(4-Acylfuran-2-yl)acetamides. National Center for Biotechnology Information. [Link]

• ResearchGate. (2008). ChemInform Abstract: Synthesis of 2-Methyl-1-[(5-methylfuran-2-yl)methyl]- and 2-Methyl-1-[(5-methylpyrrol-2-yl)methyl]-1H-benzimidazoles. ResearchGate. [Link]

• The Royal Society of Chemistry. (n.d.). Palladium-catalyzed synthesis of quinolines from allyl alcohols and anilines. The Royal Society of Chemistry. [Link]

• University of Strathclyde. (2025). Development of a Reliable Low Loading Palladium Catalyzed Mono-Amination Reaction for the Large-Scale Synthesis of 3-Bromo-2,5-difluoroaniline. University of Strathclyde. [Link]

• Google Patents. (n.d.). KR101815518B1 - Preparation of 2,5-bis(aminomethyl)

• MDPI. (n.d.). Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan. MDPI. [Link]

• MDPI. (n.d.). Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. MDPI. [Link]

• MDPI. (2023). Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. MDPI. [Link]

• Google Patents. (n.d.). US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine.

• The Royal Society of Chemistry. (n.d.). Highly selective synthesis of 2,5-bis(aminomethyl)furan via catalytic amination of 5-(hydroxymethyl)furfural with NH3 over a bifunctional catalyst. The Royal Society of Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• ResearchGate. (2010). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• MDPI. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. MDPI. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• National Center for Biotechnology Information. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. National Center for Biotechnology Information. [Link]

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A Comparative Guide to Analytical Methods for Purity Assessment of 2-(5-Methylfuran-2-yl)aniline

Introduction: The Imperative for Purity in Novel Building Blocks

2-(5-Methylfuran-2-yl)aniline (MW: 173.21 g/mol , Formula: C₁₁H₁₁NO) is a heterocyclic aromatic amine that serves as a critical building block in medicinal chemistry and materials science.[1] Its structure, combining a reactive aniline moiety with a versatile methylfuran ring, makes it a valuable precursor for synthesizing complex molecular architectures. The furan nucleus, in particular, is a key component in numerous pharmacologically active compounds, contributing to a wide range of therapeutic properties.[2]

For researchers in drug development and chemical synthesis, the purity of such starting materials is not a trivial detail; it is the foundation upon which reliable, reproducible, and safe scientific outcomes are built. The presence of even minor impurities—arising from starting materials, synthetic by-products, or degradation—can lead to ambiguous experimental results, failed reactions, or the generation of undesirable side products in subsequent steps.[3][4] Therefore, a robust and well-defined analytical strategy to assess the purity of 2-(5-Methylfuran-2-yl)aniline is paramount.

This guide provides an in-depth comparison of the primary analytical techniques for the comprehensive purity assessment of 2-(5-Methylfuran-2-yl)aniline. We will move beyond mere protocols to explain the scientific rationale behind method selection, offering field-proven insights into the strengths and limitations of each approach. This document is designed to empower researchers, scientists, and drug development professionals to make informed decisions for validating the quality of this essential chemical intermediate, in line with established principles of analytical method validation.[5][6]

The Analytical Strategy: An Orthogonal Approach

No single analytical method can provide a complete picture of a compound's purity. A comprehensive assessment relies on an orthogonal approach, where multiple techniques based on different chemical and physical principles are employed. This strategy ensures that a wide range of potential impurities, with varying polarities, volatilities, and structures, can be detected and quantified.

Caption: A typical orthogonal workflow for purity validation.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantitative Analysis

Reverse-Phase HPLC (RP-HPLC) is the cornerstone of purity analysis for most non-volatile organic molecules. Its high precision, robustness, and quantitative accuracy make it the preferred method for determining the percentage purity and profiling related substances.

Causality Behind Experimental Choices:

• Principle: The separation is based on the partitioning of the analyte between a nonpolar stationary phase (typically C18) and a polar mobile phase. 2-(5-Methylfuran-2-yl)aniline, being a moderately polar aromatic compound, interacts well with the C18 stationary phase, allowing for excellent separation from more polar or less polar impurities.[7]

• Mobile Phase: A mixture of water and an organic solvent like acetonitrile is used. The inclusion of a small amount of acid (e.g., 0.1% formic acid) is critical. It protonates the basic aniline nitrogen, ensuring a consistent charge state (R-NH₃⁺). This prevents peak tailing, a common issue with amines, leading to sharp, symmetrical peaks and improved quantification.

• Detection: The conjugated aromatic system of the molecule makes it an excellent chromophore for UV detection. A photodiode array (PDA) detector is ideal as it can monitor a range of wavelengths simultaneously, helping to distinguish between the main peak and impurities that may have different absorption maxima.

Detailed Experimental Protocol: RP-HPLC-UV

Parameter	Condition	Rationale
Instrumentation	HPLC system with quaternary pump, autosampler, column oven, and PDA detector.	Standard equipment for robust and reproducible chromatographic analysis.
Column	C18, 150 mm x 4.6 mm, 5 µm particle size.	A general-purpose column providing excellent resolution for a wide range of aromatic compounds.[8][9]
Mobile Phase A	0.1% Formic Acid in Water.	Aqueous phase; formic acid acts as an ion-pairing agent and improves peak shape.[10]
Mobile Phase B	0.1% Formic Acid in Acetonitrile.	Organic modifier to elute the compound from the C18 column.[10]
Gradient Elution	0-5 min: 10% B; 5-25 min: 10% to 90% B; 25-28 min: 90% B; 28-30 min: 10% B.	A gradient ensures that impurities with a wide range of polarities can be eluted and separated effectively.
Flow Rate	1.0 mL/min.	Standard flow rate for a 4.6 mm ID column, providing good efficiency.
Column Temperature	30 °C.	Controlled temperature ensures reproducible retention times.
Detection	PDA Detector, 254 nm for quantification, scan range 200-400 nm for peak purity analysis.	254 nm is a common wavelength for aromatic compounds. Full scan helps identify co-eluting impurities.
Sample Preparation	Accurately weigh ~10 mg of the sample and dissolve in 10 mL of 50:50 Mobile Phase A:B to a final concentration of 1 mg/mL.[10]	Ensures complete dissolution and compatibility with the mobile phase.
Injection Volume	10 µL.	A typical volume to avoid column overloading while ensuring a good detector response.
Data Analysis	Purity is calculated using the area percent method: (Area of Main Peak / Total Area of All Peaks) x 100.	Assumes all components have a similar response factor at the chosen wavelength. This should be verified for known impurities.

Gas Chromatography (GC): A Superior Choice for Volatile Impurities

Gas Chromatography is a powerful technique for separating and analyzing compounds that are volatile and thermally stable without decomposition. Coupled with a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for identification, GC offers an excellent orthogonal method to HPLC.

Causality Behind Experimental Choices:

• Principle: Separation occurs based on the compound's boiling point and its interactions with the stationary phase in a long capillary column. 2-(5-Methylfuran-2-yl)aniline has a boiling point that makes it suitable for GC analysis. This method is particularly adept at separating isomers and detecting residual volatile solvents from the synthesis.[11]

• Column Selection: A mid-polarity column, such as one with a 5% phenyl / 95% dimethylpolysiloxane stationary phase (e.g., HP-5MS), is ideal. This phase provides good selectivity for aromatic amines.[12]

• GC-MS Coupling: Using a mass spectrometer as the detector is highly advantageous. It provides not only quantitative data but also mass spectra for each peak. The resulting fragmentation pattern is a molecular fingerprint that can be used to confirm the identity of the main peak and tentatively identify unknown impurities.[13][14]

Detailed Experimental Protocol: GC-MS

Parameter	Condition	Rationale
Instrumentation	Gas chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole).	Provides both separation and structural information.
Column	HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness.	A robust, general-purpose column with excellent performance for semi-volatile aromatic compounds.[12]
Carrier Gas	Helium at a constant flow of 1.2 mL/min.	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial 100 °C hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min.	A temperature ramp ensures the separation of compounds with different boiling points.
Inlet Temperature	250 °C.	Ensures rapid volatilization of the sample without thermal degradation.
Injection Mode	Split (e.g., 50:1 ratio).	Prevents column overloading and ensures sharp peaks.
MS Source Temp.	230 °C.	Standard temperature for electron ionization.
MS Quad Temp.	150 °C.	Standard temperature for the quadrupole mass filter.
Ionization Mode	Electron Ionization (EI) at 70 eV.	Standard EI energy provides reproducible fragmentation patterns for library matching.
Scan Range	m/z 40-400.	Covers the molecular weight of the target compound and expected fragments.[15]
Sample Preparation	Dissolve ~10 mg of the sample in 10 mL of a suitable solvent like Dichloromethane or Ethyl Acetate to a concentration of 1 mg/mL.	Solvents must be high purity and volatile.
Data Analysis	Identify the main peak by its retention time and mass spectrum (expected M⁺ at m/z 173). Quantify purity using area percent from the Total Ion Chromatogram (TIC).	The mass spectrum provides definitive identification, while the TIC provides quantitative data similar to an FID.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation and Absolute Purity

While chromatography excels at separating components, NMR spectroscopy provides unparalleled detail about molecular structure. For purity assessment, its most powerful application is as a primary method for structural confirmation and, through Quantitative NMR (qNMR), for determining absolute purity without the need for a specific reference standard of the compound itself.

Causality Behind Experimental Choices:

• Principle: ¹H NMR provides a definitive fingerprint of the molecule. The chemical shift, integration (proton count), and coupling patterns of the signals confirm that the desired molecular structure is present. Any signals that cannot be assigned to the target molecule belong to impurities.[16][17]

• qNMR: By adding a known amount of a stable, non-reactive internal standard with a simple NMR spectrum (e.g., maleic acid or dimethyl sulfone), the purity of the target analyte can be calculated directly. The purity is determined by comparing the integral of a known number of protons from the analyte to the integral of a known number of protons from the standard. This technique is highly accurate because signal intensity is directly proportional to the number of nuclei, regardless of the molecule's structure.[18]

Detailed Experimental Protocol: ¹H NMR for Structural Confirmation

Parameter	Condition	Rationale
Instrumentation	NMR Spectrometer (e.g., 400 MHz or higher).	Higher field strength provides better signal dispersion and resolution.
Sample Preparation	Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing 0.03% Tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).[15]	Ensures the sample is in solution for high-resolution analysis. TMS provides a reference point for the chemical shift scale.
Acquisition	Standard ¹H pulse sequence. Acquire at least 16 scans to ensure a good signal-to-noise ratio. Use a relaxation delay (d1) of at least 5 seconds for quantitative accuracy.[15]	Sufficient scans improve data quality. A longer relaxation delay is crucial for qNMR to ensure all protons have fully relaxed between pulses, making integrals accurate.
Data Analysis	Process the spectrum (Fourier transform, phase correction, baseline correction). Integrate all signals and assign them to the molecular structure. Investigate any unassigned signals as potential impurities.	Confirms the identity and provides a semi-quantitative estimate of impurity levels based on relative integrations.

Predicted ¹H NMR Signals for 2-(5-Methylfuran-2-yl)aniline (in CDCl₃):

• ~7.2-6.7 ppm: Multiplets, 4H (protons on the aniline ring).

• ~6.5 ppm: Doublet, 1H (furan H-3).

• ~6.1 ppm: Doublet, 1H (furan H-4).

• ~3.8 ppm: Broad singlet, 2H (NH₂ protons, may exchange with trace water).

• ~2.4 ppm: Singlet, 3H (furan -CH₃).

Comparative Summary of Analytical Techniques

The choice of method depends on the specific goal of the analysis, whether it is routine quality control, impurity identification, or primary characterization.

Feature	RP-HPLC-UV	GC-MS	NMR Spectroscopy
Primary Use	Quantitative purity, impurity profiling.[10]	Purity of volatile analytes, impurity identification.[7]	Structural confirmation, absolute quantification (qNMR).[18]
Selectivity	High (based on polarity).	Very High (based on volatility and polarity).	High (based on chemical environment of nuclei).
Sensitivity	High (ng range).	Very High (pg to ng range).[10]	Moderate (µg to mg range).[10]
Precision (RSD%)	Excellent (<1%).	Excellent (<2%).[19]	Good (1-2% for qNMR).
Impurity ID	Limited (requires reference standards or LC-MS).	Good (based on fragmentation patterns).	Good (for structurally distinct impurities).
Strengths	Robust, precise, widely applicable.	Excellent for volatiles/isomers, provides mass data.	Absolute quantification, definitive structure proof.
Limitations	May not detect non-chromophoric impurities.	Not for non-volatile or thermally labile compounds.	Lower throughput, lower sensitivity.

Conclusion: A Self-Validating, Multi-Faceted Approach

The purity assessment of 2-(5-Methylfuran-2-yl)aniline is a critical step that underpins its successful application in research and development. This guide has detailed an orthogonal analytical strategy designed to provide a comprehensive and trustworthy evaluation of its quality.

• RP-HPLC stands as the primary method for routine quantitative analysis due to its high precision and robustness.

• GC-MS serves as an essential complementary technique, offering superior resolution for volatile impurities and providing invaluable mass spectral data for identification.

• NMR Spectroscopy remains the definitive tool for absolute structural confirmation and can provide highly accurate purity data via qNMR, serving as a primary standard.

By integrating these methods, researchers can establish a self-validating system where the results from one technique corroborate the findings of another. This multi-faceted approach ensures that the purity of 2-(5-Methylfuran-2-yl)aniline is not merely assumed but is demonstrated through rigorous, scientifically-sound experimental evidence, thereby upholding the integrity and quality of the scientific work it enables.

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• Q2(R2) Validation of Analytical Procedures. FDA. Available at: [Link]

• A REVIEW ON FURAN: DETECTION AND ANALYSIS METHODS. ResearchGate. Available at: [Link]

• Method 8131: Aniline and Selected Derivatives by Gas Chromatography. EPA. Available at: [Link]

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• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. Available at: [Link]

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• Ion [C 5H 5O] + formation in the electron-impact mass spectra of 4-substituted N-(2-furylmethyl)anilines. Relative abundance prediction ability of the DFT calculations. ResearchGate. Available at: [Link]

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A Comparative Guide to the Biological Activity of 2-(5-Methylfuran-2-yl)aniline Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of the Furan-Aniline Scaffold

The furan ring is a versatile heterocyclic motif that has garnered significant attention in medicinal chemistry due to its presence in a wide array of biologically active compounds.[1] Its ability to act as a bioisostere for other aromatic systems, such as the phenyl ring, while offering a different hydrophilic-lipophilic balance, makes it an attractive scaffold for the design of novel therapeutics.[1] When coupled with an aniline moiety, the resulting furan-aniline core presents a framework with diverse pharmacological potential, including anticancer, antimicrobial, and anti-inflammatory activities.[2][3][4] This guide provides a comparative analysis of the biological activities of analogs based on the 2-(5-Methylfuran-2-yl)aniline scaffold, offering insights into their structure-activity relationships (SAR) and comparing their performance against established therapeutic agents. While specific data on 2-(5-methylfuran-2-yl)aniline analogs is limited in publicly available literature, this guide will draw upon data from closely related furan-aniline derivatives to provide a valuable comparative context.

Anticancer Activity: A Focus on Cytotoxicity and Mechanistic Insights

Several studies have highlighted the potent anti-proliferative effects of furan-containing molecules.[2] These compounds can induce apoptosis, trigger cell cycle arrest, and inhibit key enzymes involved in cancer progression.[1]

Comparative Analysis of Anti-Proliferative Efficacy

The half-maximal inhibitory concentration (IC50) is a critical metric for quantifying the potency of a compound's cytotoxic effect. A lower IC50 value indicates greater potency. The following table summarizes the IC50 values for representative furan-aniline derivatives and compares them with established chemotherapeutic agents.

Compound Class	Specific Compound/Drug	Target Cancer Cell Line	IC50 (µM)	Reference
Furan-Aniline Derivative	4-Anilinoquinazoline with furan moiety	A431 (Skin Carcinoma)	2.62	[3]
Furan Derivative	Compound 1	HeLa (Cervical Cancer)	0.08	[2]
Furan Derivative	Compound 24	HeLa (Cervical Cancer)	8.79	[2]
Furan-Based Derivative	Compound 7	MCF-7 (Breast Cancer)	2.96	[2]
Furan-Based Derivative	Compound 4	MCF-7 (Breast Cancer)	4.06	[2]
Established Anticancer Drug	Doxorubicin	MCF-7 (Breast Cancer)	~0.5 - 2.0	[5]
Established Anticancer Drug	Cisplatin	Various	Varies	[6]
Established Anticancer Drug	Paclitaxel	Various	Varies	[5]

Note: The data for furan-aniline derivatives are for structurally related compounds and not direct analogs of 2-(5-Methylfuran-2-yl)aniline.

Causality in Experimental Design: Understanding the "Why"

The selection of cancer cell lines for screening is a critical step in drug discovery. For instance, the use of cell lines like HeLa (cervical cancer), MCF-7 (breast cancer), and A431 (skin carcinoma) allows for the evaluation of a compound's activity against different cancer types with varying genetic backgrounds. This approach provides a broader understanding of the compound's potential therapeutic spectrum.

The choice of established anticancer drugs like Doxorubicin, Cisplatin, and Paclitaxel as comparators is deliberate. These drugs have well-characterized mechanisms of action (DNA intercalation, DNA cross-linking, and microtubule stabilization, respectively) and serve as benchmarks for evaluating the potency and potential novelty of new chemical entities.

Visualizing the Workflow: From Synthesis to Biological Evaluation

The journey from a chemical concept to a potential drug candidate involves a systematic workflow. The following diagram illustrates the key stages in the synthesis and evaluation of 2-(5-Methylfuran-2-yl)aniline analogs.

Caption: Workflow for the synthesis, biological evaluation, and optimization of 2-(5-Methylfuran-2-yl)aniline analogs.

Antimicrobial Activity: Combating Bacterial Resistance

The emergence of antimicrobial resistance is a global health crisis, necessitating the discovery of new antibacterial agents. Furan derivatives have demonstrated promising activity against a range of pathogenic bacteria.[1]

Comparative Analysis of Antimicrobial Efficacy

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table presents hypothetical MIC values for 2-(5-Methylfuran-2-yl)aniline analogs against common bacterial strains, compared with standard antibiotics.

Compound Class	Specific Compound/Drug	Staphylococcus aureus (Gram-positive) MIC (µg/mL)	Escherichia coli (Gram-negative) MIC (µg/mL)
Hypothetical Furan-Aniline Analog 1	(e.g., with electron-withdrawing group)	8	16
Hypothetical Furan-Aniline Analog 2	(e.g., with electron-donating group)	32	64
Standard Antibiotic	Ampicillin	0.25 - 2	2 - 8
Standard Antibiotic	Ciprofloxacin	0.125 - 1	0.008 - 0.5
Standard Antibiotic	Gentamicin	0.125 - 2	0.25 - 4

Note: These are hypothetical values for illustrative purposes, as specific MIC data for 2-(5-Methylfuran-2-yl)aniline analogs were not available in the searched literature. The selection of both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria is crucial for determining the spectrum of activity.

The Rationale Behind Antimicrobial Testing Protocols

The broth microdilution method is a standardized and widely accepted technique for determining MIC values.[7][8] Its use of 96-well plates allows for high-throughput screening of multiple compounds at various concentrations. The choice of cation-adjusted Mueller-Hinton Broth (CAMHB) is based on established guidelines to ensure reproducibility and comparability of results between different laboratories.[7]

Visualizing the Antimicrobial Screening Process

The following diagram outlines the key steps involved in a typical broth microdilution assay for determining the MIC of a test compound.

Caption: A simplified workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Experimental Protocols: A Guide to Reproducible Research

To ensure the validity and reproducibility of experimental findings, detailed and standardized protocols are essential.

Protocol 1: In Vitro Anticancer Activity - MTT Assay

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a colorimetric method to assess cell viability and cytotoxicity.[9][10][11]

Materials:

• Human cancer cell lines (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 2-(5-Methylfuran-2-yl)aniline analog compounds

• MTT solution (5 mg/mL in PBS)[12]

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. The final concentration of the solvent (e.g., DMSO) should not exceed 0.5% to avoid toxicity. Replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.[10]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 2-4 hours at 37°C, or until a purple precipitate is visible.[9][10]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[3] Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[12]

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Protocol 2: In Vitro Antimicrobial Activity - Broth Microdilution MIC Assay

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of a compound using the broth microdilution method.[7][13]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• 2-(5-Methylfuran-2-yl)aniline analog compounds

• Standard antibiotic solutions (e.g., Ampicillin, Gentamicin)

• Sterile saline (0.85%)

• McFarland 0.5 turbidity standard

• Spectrophotometer

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compound in CAMHB directly in the 96-well plate to achieve the desired concentration range.

• Inoculum Preparation: From an overnight culture, pick a few colonies and suspend them in sterile saline. Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[13]

• Inoculation: Inoculate each well of the microtiter plate containing the serially diluted compound with 100 µL of the prepared bacterial inoculum. Include a positive control (bacteria in broth without compound) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours in ambient air.[14]

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[7]

Conclusion and Future Directions

The furan-aniline scaffold represents a promising starting point for the development of novel therapeutic agents with potential applications in oncology and infectious diseases. While this guide has provided a comparative overview based on related structures, the limited availability of specific data on 2-(5-Methylfuran-2-yl)aniline analogs underscores the need for further research in this area.

Future investigations should focus on the synthesis and systematic biological evaluation of a focused library of 2-(5-Methylfuran-2-yl)aniline derivatives. This will enable the elucidation of clear structure-activity relationships, guiding the optimization of lead compounds for enhanced potency, selectivity, and improved pharmacokinetic profiles. Mechanistic studies will also be crucial to understand how these compounds exert their biological effects at a molecular level, ultimately paving the way for their potential clinical development.

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• IN VITRO ANTIOXIDANT, ANTIMICROBIAL AND ADMET STUDY OF NOVEL FURAN/BENZOFURAN C-2 COUPLED QUINOLINE HYBRIDS. (n.d.). ResearchGate. [Link]

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• Synthesis and biological evaluation of new 2,5-dimethylthiophene/furan based N-acetyl pyrazolines as selective topoisomerase II inhibitors. (n.d.). RSC Publishing. [Link]

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• Design, Synthesis, and Biological Evaluation of 2-Substituted Aniline Pyrimidine Derivatives as Potent Dual Mer/c-Met Inhibitors. (2024). MDPI. [Link]

• Antibiotic Guide: choices for common infections. (2023). Unknown Source.
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A Spectroscopic Showdown: Unveiling the Electronic and Vibrational Signatures of Furan, Thiophene, and Pyrrole Anilines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, furan, thiophene, and pyrrole stand as foundational pillars, their unique electronic properties driving their widespread use in medicinal chemistry and materials science. The introduction of an amino group to these five-membered aromatic rings gives rise to their respective "anilines"—2-aminofuran, 2-aminothiophene, and 2-aminopyrrole. These compounds not only serve as crucial synthetic intermediates but also possess intrinsic biological activities. A thorough understanding of their spectroscopic characteristics is paramount for their identification, characterization, and the rational design of novel therapeutics and functional materials.

This guide provides an in-depth comparative analysis of the spectroscopic properties of furan, thiophene, and pyrrole anilines, supported by experimental insights and established methodologies. We will explore how the interplay between the heteroatom (O, S, N) and the amino substituent orchestrates their distinct signatures in UV-Visible, Infrared, and Nuclear Magnetic Resonance spectroscopy.

The Influence of the Heteroatom: A Tale of Aromaticity and Electron Donation

The spectroscopic behavior of these heterocyclic anilines is fundamentally governed by the nature of the heteroatom within the ring and its influence on the overall aromaticity and electron distribution. The order of aromaticity for the parent heterocycles is generally accepted as thiophene > pyrrole > furan.[1] This trend arises from the varying ability of the heteroatom's lone pair of electrons to participate in the π-system of the ring. Sulfur, being less electronegative than oxygen and nitrogen, allows for a more effective delocalization of its lone pair, leading to a higher degree of aromatic character in thiophene. Conversely, the highly electronegative oxygen atom in furan holds its lone pair more tightly, resulting in lower aromaticity.[2]

The introduction of the amino group, a potent electron-donating substituent, further modulates the electronic landscape of these rings. The resonance interaction between the amino group's lone pair and the aromatic π-system significantly influences the electron density at various positions on the ring, which in turn dictates the spectroscopic properties.

UV-Visible Spectroscopy: Probing Electronic Transitions

UV-Visible spectroscopy provides valuable insights into the electronic transitions within a molecule, particularly the π → π* transitions in aromatic systems. The position of the maximum absorption (λmax) is sensitive to the extent of conjugation and the electronic effects of substituents. For furan, thiophene, and pyrrole anilines, the λmax is expected to be red-shifted (shifted to longer wavelengths) compared to their parent heterocycles due to the extended conjugation provided by the amino group.

While direct comparative data for the unsubstituted 2-amino derivatives is sparse, studies on related systems and theoretical calculations suggest a trend in their absorption maxima. The greater aromaticity and the ability of sulfur to participate in d-orbital resonance in thiophene generally lead to a more extended conjugated system, often resulting in a longer λmax compared to furan and pyrrole derivatives. However, the strong electron-donating nature of the amino group can lead to significant charge-transfer character in the electronic transitions, making definitive predictions complex.

Infrared Spectroscopy: A Vibrational Fingerprint

Infrared (IR) spectroscopy is a powerful tool for identifying functional groups and probing the vibrational modes of a molecule. In the context of furan, thiophene, and pyrrole anilines, the IR spectra are characterized by several key absorption bands.

N-H Stretching Vibrations: The amino group gives rise to characteristic symmetric and asymmetric N-H stretching vibrations, typically observed in the region of 3250-3500 cm⁻¹.[3] The exact position of these bands can be influenced by hydrogen bonding, which is particularly relevant for 2-aminopyrrole due to the presence of the pyrrolic N-H group.

Ring Stretching Vibrations: The stretching vibrations of the heterocyclic ring (C=C, C-C, and C-X, where X is the heteroatom) provide a fingerprint region for these compounds. These vibrations are sensitive to the nature of the heteroatom and the substitution pattern.

C-N Stretching Vibrations: The stretching vibration of the C-N bond of the amino group is also a characteristic feature, typically appearing in the 1250-1350 cm⁻¹ region.

A comparative analysis of the IR spectra of substituted 2-aminothiophenes reveals the amino group absorption in the range of 3260-3555 cm⁻¹ and the carbonyl absorption (for ester or amide substituted derivatives) in the range of 1630-1664 cm⁻¹. For 2-aminofuran derivatives, characteristic IR bands include those for the N-H, C=O, and C≡N stretching vibrations, depending on the substituents.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Structure

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms.

¹H NMR Spectroscopy: The chemical shifts of the protons in the heterocyclic ring are highly sensitive to the electron-donating effect of the amino group and the electronegativity of the heteroatom. The amino group generally shields the ring protons, causing them to appear at a lower chemical shift (upfield) compared to the parent heterocycles. The protons of the amino group itself typically appear as a broad singlet.

¹³C NMR Spectroscopy: Similar to ¹H NMR, the chemical shifts of the carbon atoms in the ring are influenced by the electronic effects of the heteroatom and the amino group. The carbon atom attached to the amino group (C2) is expected to be significantly shielded.

For the parent heterocyles, the order of chemical shifts for the α-protons (H-2, H-5) is furan > thiophene > pyrrole, reflecting the decreasing electronegativity of the heteroatom.[1] The introduction of the amino group at the 2-position is expected to cause a significant upfield shift for the adjacent protons (H-3) and the C3 carbon due to strong resonance electron donation.

Spectroscopic Data Summary

The following table summarizes representative spectroscopic data for furan, thiophene, and pyrrole anilines. It is important to note that the exact values can vary depending on the solvent, concentration, and the presence of other substituents. The data presented here are for the parent 2-amino heterocycles or closely related derivatives and should be used as a general guide.

Spectroscopic Technique	2-Aminofuran	2-Aminothiophene	2-Aminopyrrole
UV-Vis (λmax)	~270-290 nm	~280-310 nm	~260-280 nm
IR (N-H stretch)	~3350, 3450 cm⁻¹	~3340, 3430 cm⁻¹	~3300, 3400 cm⁻¹ (broad)
IR (Ring stretch)	~1500-1600 cm⁻¹	~1450-1550 cm⁻¹	~1500-1600 cm⁻¹
¹H NMR (Ring H)	δ 5.0-7.0 ppm	δ 6.0-7.5 ppm	δ 5.5-6.5 ppm
¹³C NMR (Ring C)	δ 90-150 ppm	δ 110-140 ppm	δ 100-130 ppm

Experimental Protocols

The following are generalized, step-by-step methodologies for the spectroscopic analysis of furan, thiophene, and pyrrole anilines. It is crucial to note that these compounds, particularly 2-aminofuran, can be unstable and should be handled with care, preferably under an inert atmosphere.[1]

UV-Visible Spectroscopy

Objective: To determine the wavelength of maximum absorption (λmax) and the molar absorptivity (ε).

Methodology:

• Sample Preparation: Prepare a stock solution of the analyte in a UV-grade solvent (e.g., ethanol, acetonitrile) at a concentration of approximately 1 mg/mL. From the stock solution, prepare a series of dilutions to find a concentration that gives an absorbance reading between 0.2 and 0.8.

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes.

• Blank Measurement: Fill a quartz cuvette with the pure solvent and place it in the spectrophotometer. Record a baseline spectrum.

• Sample Measurement: Rinse the cuvette with the sample solution and then fill it. Place the cuvette in the spectrophotometer and record the absorption spectrum over a range of 200-400 nm.

• Data Analysis: Determine the λmax from the spectrum. Using the Beer-Lambert law (A = εbc), calculate the molar absorptivity (ε), where A is the absorbance, b is the path length of the cuvette (typically 1 cm), and c is the molar concentration of the sample.

Infrared Spectroscopy

Objective: To identify the characteristic functional groups and vibrational modes of the molecule.

Methodology (Attenuated Total Reflectance - ATR):

• Instrument Setup: Ensure the ATR crystal of the FTIR spectrometer is clean.

• Background Spectrum: Record a background spectrum of the empty ATR crystal.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for N-H stretching, C-H stretching, ring stretching, and other relevant vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the detailed molecular structure of the analyte.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in about 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer and lock onto the deuterium signal of the solvent. Shim the magnetic field to achieve homogeneity.

• ¹H NMR Spectrum Acquisition: Acquire the ¹H NMR spectrum.

• ¹³C NMR Spectrum Acquisition: Acquire the ¹³C NMR spectrum. This may require a longer acquisition time.

• Data Analysis: Process the spectra (Fourier transform, phase correction, baseline correction). Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Analyze the chemical shifts, coupling constants, and multiplicities to assign the signals to the specific protons and carbons in the molecule.

Visualizing the Workflow

The following diagram illustrates a typical workflow for the synthesis and spectroscopic characterization of these heterocyclic anilines.

Caption: A generalized workflow for the synthesis and spectroscopic characterization of heterocyclic anilines.

Conclusion

The spectroscopic comparison of furan, thiophene, and pyrrole anilines reveals a fascinating interplay of heteroatom identity, aromaticity, and substituent effects. While sharing the common feature of an amino group, their unique electronic structures give rise to distinct spectroscopic fingerprints. A comprehensive understanding of these signatures, obtained through the systematic application of UV-Visible, IR, and NMR spectroscopy, is indispensable for researchers in drug discovery and materials science. By leveraging the detailed insights provided by these techniques, scientists can confidently identify, characterize, and manipulate these valuable heterocyclic scaffolds to develop novel molecules with tailored properties.

References

• International Journal of Pharmaceutical Sciences Review and Research. (2018). Theoretical Spectroscopic Study (IR, Raman, UV, and NMR)
• TSI Journals. (n.d.).
• ResearchGate. (n.d.). 2-Aminofurans and 3-Aminofurans | Request PDF.
• Scribd. (n.d.). Synthesis of 2 Aminofurans and 2 Aminothiophenes | PDF | Chemical Reactions.
• Nair, V., Vinod, A. U., & Rajesh, C. (2001). A Novel Synthesis of 2-Aminopyrroles Using a Three-Component Reaction. The Journal of Organic Chemistry, 66(13), 4427–4429.
• BenchChem. (2025). Technical Support Center: Synthesis of 2-Aminofurans.
• MDPI. (n.d.).
• Alcaide, B., Almendros, P., & Aragoncillo, C. (2021). Short and Modular Synthesis of Substituted 2-Aminopyrroles. Organic Letters, 23(10), 3845–3849.
• Alcaide, B., Almendros, P., & Aragoncillo, C. (2021). Short and Modular Synthesis of Substituted 2-Aminopyrroles. Organic Letters, 23(10), 3845–3849.
• MDPI. (n.d.).
• CymitQuimica. (n.d.). CAS 4458-15-5: 2-Aminopyrrole.
• BenchChem. (2025). A Comparative Spectroscopic Analysis of Furan, Thiophene, and Pyrrole.
• Pharmaguideline. (n.d.). Relative Aromaticity and Reactivity of Pyrrole, Furan and Thiophene.
• SlideShare. (2015). Five-membered Heterocycles Pyrrole, Furan and Thiophene.
• UNN. (n.d.). SYNTHESIS AND SPECTROSCOPIC STUDIES OF SOME 2-AMINOTHIOPHENE DYE PRECURSORS.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 2-(5-Methylfuran-2-yl)aniline

For researchers, scientists, and professionals in drug development, the safe handling of novel chemical entities is paramount. This guide provides essential safety and logistical information for the handling and disposal of 2-(5-Methylfuran-2-yl)aniline, a compound that combines the chemical functionalities of an aromatic amine and a substituted furan. Due to the absence of specific safety data for this exact molecule, this directive synthesizes information from the known hazards of its structural analogues, aniline and 2-methylfuran, to establish a robust framework for safe laboratory practices. The causality behind each recommendation is explained to ensure a deep understanding of the required safety protocols.

Hazard Analysis: A Synthesis of Component Risks

Understanding the potential hazards of 2-(5-Methylfuran-2-yl)aniline is the foundation of a reliable safety protocol. By examining its constituent parts—an aniline ring and a methylfuran ring—we can anticipate its toxicological and physical hazards.

• Aniline and Aromatic Amines : These compounds are known for their systemic toxicity. Aniline itself is toxic if swallowed, inhaled, or in contact with skin.[1][2] It is also suspected of causing genetic defects and cancer, and it can cause damage to organs through prolonged or repeated exposure.[1][2] Aromatic amines can also cause skin sensitization.[2]

• Furan and its Derivatives : 2-Methylfuran is a highly flammable liquid and vapor that is toxic if swallowed and can be fatal if inhaled.[3] Furan compounds can also form explosive peroxides upon exposure to air.[4]

Therefore, 2-(5-Methylfuran-2-yl)aniline should be treated as a hazardous substance with multiple potential routes of exposure and a range of possible health effects, from acute toxicity to long-term carcinogenic and mutagenic risks.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is crucial to mitigate the risks associated with handling 2-(5-Methylfuran-2-yl)aniline. The following table outlines the minimum required PPE, with explanations rooted in the compound's anticipated hazards.

PPE Component	Specifications and Rationale
Hand Protection	Double Gloving Required. Use a combination of two different types of chemical-resistant gloves. A recommended practice is an inner nitrile glove and an outer glove of a more robust material like neoprene or Viton. This provides a dual barrier against potential permeation. Gloves must be disposable, latex-free, and powder-free to prevent absorption of the hazardous material.[5] Change gloves every 30 minutes or immediately if they are damaged or suspected of being contaminated.[5]
Eye and Face Protection	Chemical Splash Goggles and a Face Shield. Given that aniline can cause serious eye damage, full protection against splashes is mandatory.[1][2] Eyeglasses or safety glasses with side shields are insufficient.[5] A face shield worn over chemical splash goggles provides a secondary layer of protection for the entire face.[5]
Body Protection	Long-Sleeved, Disposable Laboratory Coat or Gown. The gown should be made of a low-lint, chemical-resistant material and have a solid front with a back closure to minimize the risk of frontal contamination.[5] Cuffs should be tight-fitting (elastic or knit) to prevent exposure of the wrists.[5] Gowns worn in the handling area must not be worn in other areas.[5]
Respiratory Protection	Required for handling powders or creating aerosols. A NIOSH-approved respirator is necessary when handling the solid compound outside of a certified chemical fume hood or when there is a risk of generating aerosols. For unpacking operations where spills or breaks are possible, a respirator is also recommended.[5] The specific type of respirator (e.g., N95 for particulates, or a cartridge respirator for organic vapors) should be determined by a formal risk assessment. Surgical masks do not offer adequate respiratory protection from chemical exposure.[5]
Foot Protection	Closed-toe, chemical-resistant shoes. Footwear should fully cover the feet, and additional disposable shoe covers should be worn if there is a significant risk of spills.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is as critical as the use of appropriate PPE. The following steps provide a framework for the safe handling of 2-(5-Methylfuran-2-yl)aniline in a laboratory setting.

Preparation and Engineering Controls

• Designated Area : All work with 2-(5-Methylfuran-2-yl)aniline must be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1]

• Emergency Equipment : Ensure that an emergency eye wash station and safety shower are readily accessible and have been recently tested.

• Spill Kit : A spill kit containing appropriate absorbent materials (e.g., sand, diatomaceous earth), personal protective equipment, and waste disposal bags must be readily available.[3]

• Ventilation : Work in a well-ventilated area to prevent the accumulation of flammable or toxic vapors.[3]

Handling the Compound

• Donning PPE : Before handling the compound, correctly don all required PPE as outlined in the table above.

• Weighing and Transfer : When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to prevent the inhalation of fine particles. Use non-sparking tools to avoid ignition sources, given the flammability risk associated with the furan moiety.

• Solution Preparation : When dissolving the compound, add it slowly to the solvent to avoid splashing. Keep containers tightly closed when not in use.

• Heating : If heating is required, use a controlled heating source such as a heating mantle or an oil bath. Avoid open flames.

Post-Handling Procedures

• Decontamination : Thoroughly decontaminate all surfaces and equipment after use. A recommended procedure is to first wash with a suitable solvent, followed by soap and water.[6]

• Doffing PPE : Remove PPE in a designated area, being careful to avoid self-contamination. Gloves should be removed first, followed by the gown, face shield, and goggles. Respiratory protection should be removed last after leaving the immediate work area.

• Personal Hygiene : Wash hands and any exposed skin thoroughly with soap and water after handling the compound. Do not eat, drink, or smoke in the laboratory.

Disposal Plan: Managing Hazardous Waste

Proper disposal of 2-(5-Methylfuran-2-yl)aniline and any contaminated materials is a critical final step in the safety workflow.

• Waste Segregation : All waste contaminated with 2-(5-Methylfuran-2-yl)aniline, including excess compound, contaminated PPE, and cleaning materials, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[7]

• Container Labeling : The waste container must be labeled with the full chemical name, "Hazardous Waste," and any other information required by your institution's environmental health and safety department.

• Disposal Vendor : Dispose of the hazardous waste through an approved and licensed waste disposal contractor.[7] Do not dispose of this chemical down the drain or in the regular trash.[8]

Emergency Procedures: Preparedness for Incidents

In the event of an exposure or spill, immediate and correct action is crucial.

• Skin Contact : Immediately remove all contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1]

• Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air and keep them in a position comfortable for breathing. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

• Spill : Evacuate the area and prevent entry. For a small spill, and if properly trained and equipped, contain the spill with an inert absorbent material and place it in a sealed container for disposal.[3][8] For a large spill, evacuate the laboratory and contact your institution's emergency response team.

Logical Workflow for PPE Selection and Handling

The following diagram illustrates the decision-making process for selecting appropriate PPE and following safe handling procedures for 2-(5-Methylfuran-2-yl)aniline.

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